Ethyl 4-bromohexa-2,4-dienoate

• CAS: 62006-47-7

Core Science & Biosynthesis

Ethyl 4-bromohexa-2,4-dienoate: A Comprehensive Technical Guide on Properties, Synthesis, and Applications

Executive Summary

In modern synthetic organic chemistry and drug development, bifunctional building blocks are critical for assembling complex molecular architectures. Ethyl 4-bromohexa-2,4-dienoate is a highly versatile, halogenated conjugated diene that features both an electron-deficient diene system and a reactive vinyl bromide moiety. This whitepaper provides an authoritative, in-depth analysis of its physicochemical properties, the mechanistic rationale behind its synthesis, and its downstream applications in advanced cross-coupling and cycloaddition workflows.

Physicochemical Profile

Understanding the baseline physical and chemical properties of ethyl 4-bromohexa-2,4-dienoate is essential for predicting its behavior in complex reaction matrices. The presence of the conjugated ester system stabilizes the molecule, while the heavy bromine atom significantly increases its density and boiling point compared to the unhalogenated precursor.

Table 1: Quantitative Physicochemical Data

Property	Value	Method / Condition
Chemical Name	Ethyl 4-bromohexa-2,4-dienoate	IUPAC Standard
CAS Registry Number	62006-47-7 (General) / 96606-26-7 (2E,4E)	Registry ([1], [2])
Molecular Formula	C8H11BrO2	Elemental Analysis[2]
Molecular Weight	219.078 g/mol	Mass Spectrometry[2]
Physical State	Colorless to pale yellow oil	Standard Ambient Temp/Pressure
Solubility	Soluble in DCM, EtOAc, THF, DMSO	Visual Assessment

Mechanistic Synthesis: Regioselective Halogenation

The primary synthetic route to ethyl 4-bromohexa-2,4-dienoate relies on the regioselective halogenation of ethyl sorbate, followed by a controlled dehydrohalogenation, as detailed in the foundational literature ([3]).

Mechanistic Causality: Ethyl sorbate contains two conjugated double bonds (C2-C3 and C4-C5). The ethyl ester group at C1 is strongly electron-withdrawing via resonance, which significantly depletes electron density at the adjacent α,β (C2-C3) alkene. Consequently, the γ,δ (C4-C5) alkene remains relatively electron-rich and acts as the primary nucleophile. When exposed to molecular bromine ( Br2​ ), electrophilic addition occurs exclusively at the C4-C5 position, yielding the intermediate ethyl 4,5-dibromo-2-hexenoate. Subsequent treatment with a non-nucleophilic base triggers an E2 elimination of the C5-proton, restoring the extended π-system and yielding the target vinyl bromide ([4]).

Fig 1: Mechanistic workflow for the regioselective synthesis of ethyl 4-bromohexa-2,4-dienoate.

Experimental Workflow: A Self-Validating Protocol

To ensure high fidelity and reproducibility, the following protocol incorporates built-in analytical checkpoints.

Step 1: Preparation & Solvent Selection Dissolve ethyl sorbate (1.0 eq) in anhydrous dichloromethane (DCM). Causality: DCM is a non-nucleophilic, polar aprotic solvent that stabilizes the transient bromonium ion intermediate without participating in unwanted solvolysis side-reactions. Cool the reactor to 0 °C to strictly suppress radical substitution pathways.

Step 2: Electrophilic Addition Add a solution of Br2​ (1.05 eq) in DCM dropwise over 30 minutes. Self-Validation Check: The characteristic deep red-brown color of the bromine solution will instantly decolorize upon contacting the diene. The persistence of a faint orange tint in the bulk solution indicates the precise stoichiometric end-point of the addition.

Step 3: Base-Catalyzed Dehydrobromination To the intermediate dibromide solution, slowly add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (1.2 eq). Causality: DBU is a sterically hindered, non-nucleophilic base. It efficiently promotes the E2 elimination of the hydrogen at C5 without risking nucleophilic attack or hydrolysis of the sensitive ethyl ester group.

Step 4: Reaction Monitoring Self-Validation Check: Monitor the reaction via Thin Layer Chromatography (TLC) using a Hexanes/EtOAc (9:1) mobile phase. The intermediate dibromide exhibits weak UV absorbance at 254 nm due to the broken conjugation. As the elimination proceeds, the successful formation of ethyl 4-bromohexa-2,4-dienoate restores the extended π-system, yielding a new, intensely UV-active spot at a higher Rf​ value.

Step 5: Workup Quench the reaction with saturated aqueous NH4​Cl . Extract the aqueous layer with DCM, wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

Senior Scientist's Insight: When scaling up the bromination step, strict temperature control is paramount. Exothermic runaway not only leads to over-bromination but can also induce unwanted radical polymerization of the diene system. Always ensure the bromine addition rate matches the active cooling capacity of your reactor.

Downstream Applications in Drug Development

The unique structural topology of ethyl 4-bromohexa-2,4-dienoate makes it a highly prized intermediate for pharmaceutical library synthesis.

Suzuki-Miyaura Cross-Coupling

The vinyl bromide moiety serves as an excellent electrophile for palladium-catalyzed cross-coupling reactions. Reacting ethyl 4-bromohexa-2,4-dienoate with diverse aryl boronic acids yields 4-aryl-2,4-hexadienoates. Causality: The oxidative addition of Pd(0) into the C(sp2)−Br bond is kinetically favored due to the relatively low bond dissociation energy of the carbon-bromine bond. Self-Validation: The success of the cross-coupling can be instantly validated via Mass Spectrometry (MS) by observing the disappearance of the characteristic 1:1 M/(M+2) isotopic pattern of the bromine atom.

Diels-Alder Cycloadditions

As an electron-deficient diene, the compound can participate in inverse-electron-demand Diels-Alder reactions, or standard [4+2] cycloadditions when paired with highly electron-deficient dienophiles (e.g., maleic anhydride). The steric bulk of the bromine atom at the C4 position provides excellent facial selectivity during the concerted transition state, allowing for the stereocontrolled synthesis of brominated cyclohexene scaffolds.

Fig 2: Divergent downstream applications leveraging the bifunctional reactivity of the compound.

References

• ethyl 2E,4E-4-bromo-2,4-hexadienoate - CAS 96606-26-7 Source: molaid.com URL: [Link]

• Addition to 2,4-dienes. Halogenation of ethyl sorbate Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Publications & Patents - Halogenation of Ethyl Sorbate Source: Ventura County Retina URL: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. ethyl 2E,4E-4-bromo-2,4-hexadienoate - CAS号 96606-26-7 - 摩熵化学 [molaid.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Publications & Patents [venturacountyretina.com]

Structural Elucidation of Halogenated Dienoates: A Comprehensive ¹H and ¹³C NMR Analysis of Ethyl 4-bromohexa-2,4-dienoate

Executive Summary

The structural elucidation of highly conjugated, halogenated organic molecules requires a rigorous, multi-nuclear Nuclear Magnetic Resonance (NMR) strategy. Ethyl 4-bromohexa-2,4-dienoate (CAS: 96606-26-7 for the (2E,4E) isomer)[1] presents a unique analytical challenge due to the competing electronic effects of its conjugated diene system, the electron-withdrawing ester moiety, and the anisotropic deshielding/heavy-atom shielding effects of the vinylic bromine. This whitepaper provides an authoritative, step-by-step technical guide to acquiring, processing, and interpreting the ¹H and ¹³C NMR spectral data for this molecule, establishing a self-validating framework for researchers and drug development professionals.

Molecular Architecture & Electronic Context

To accurately predict and interpret the NMR spectra, one must first deconstruct the molecular architecture of the (2E,4E) isomer:

• The Conjugated System (C1 to C5): The ester carbonyl (C1) is in direct conjugation with the diene system (C2=C3 and C4=C5). This resonance network pulls electron density away from the β -carbon (C3), leaving it highly deshielded.

• The Halogen Effect (C4): The bromine atom at C4 exerts a strong inductive electron-withdrawing effect. However, in ¹³C NMR, halogens also induce a "heavy-atom effect" (spin-orbit coupling), which paradoxically shields the attached carbon relative to a purely alkyl-substituted alkene[2].

• Stereochemistry: The (2E) geometry dictates a large trans scalar coupling constant ( 3JHH​≈15.2 Hz) between the α (H2) and β (H3) protons.

Experimental Protocol: High-Resolution NMR Acquisition

A robust structural assignment relies on flawless data acquisition. The following protocol outlines a self-validating workflow for obtaining high-resolution 1D spectra, grounded in standard practices for organic structural elucidation[3].

Step-by-Step Methodology

• Sample Preparation:

  • Dissolve 15–20 mg of Ethyl 4-bromohexa-2,4-dienoate in 0.6 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% v/v Tetramethylsilane (TMS).

  • Causality: CDCl₃ is chosen because its lack of protons provides a transparent window for ¹H observation, while the deuterium nucleus ( 2 H) provides a stable lock signal to prevent magnetic field drift during acquisition. TMS acts as the absolute zero reference ( 0.00 ppm).

• Instrument Tuning and Matching:

  • Insert the 5 mm NMR tube into a 400 MHz (or higher) spectrometer. Tune the probe specifically for ¹H (400 MHz) and ¹³C (100 MHz) resonance frequencies.

  • Self-Validation Checkpoint: The tuning curve (wobble curve) must show a sharp dip exactly at the Larmor frequency. Poor tuning results in catastrophic signal-to-noise (S/N) degradation.

• Shimming and Locking:

  • Engage the 2 H field-frequency lock on the CDCl₃ signal. Perform gradient shimming (Z1-Z5) to homogenize the magnetic field ( B0​ ).

  • Self-Validation Checkpoint: The residual CHCl₃ solvent peak must resolve as a sharp, symmetrical singlet at exactly 7.26 ppm with a line width at half-height ( w1/2​ ) of <1.0 Hz.

• Pulse Sequence & Acquisition (¹H NMR):

  • Use a standard single-pulse sequence (e.g., zg30 on Bruker systems) with a 30° flip angle.

  • Set the relaxation delay ( D1​ ) to 1.0 second.

  • Causality: A 30° pulse is preferred over a 90° pulse because it allows the bulk magnetization to return to the +z axis faster, permitting a shorter D1​ while maintaining quantitative integration accuracy across all proton environments.

• Pulse Sequence & Acquisition (¹³C NMR):

  • Use a proton-decoupled sequence (e.g., zgpg30) with WALTZ-16 decoupling.

  • Set D1​ to 2.0 seconds and acquire at least 1024 scans.

  • Causality: Quaternary carbons (C1 and C4) lack attached protons to facilitate dipole-dipole relaxation, resulting in long T1​ relaxation times. A longer D1​ ensures these critical nodes are not saturated and remain visible in the final spectrum[3].

¹H NMR Spectral Analysis: Causality & Assignments

The proton spectrum of Ethyl (2E,4E)-4-bromohexa-2,4-dienoate is defined by distinct spin-spin coupling networks.

• The β -Proton (H3): Resonating at ~7.25 ppm , this is the most deshielded proton in the molecule. Resonance structures of the conjugated ester place a partial positive charge directly on C3. It appears as a doublet due to coupling with H2.

• The α -Proton (H2): Found at ~6.05 ppm , it is shielded relative to H3 but still in the vinylic region. The 15.2 Hz coupling constant to H3 is the definitive diagnostic marker for the (2E)trans configuration.

• The Vinylic Methyl System (H5 and H6): H5 (~6.35 ppm ) appears as a quartet because it is coupled to the three equivalent protons of the adjacent methyl group (H6). Conversely, H6 (~1.95 ppm ) appears as a doublet. The 7.0 Hz coupling constant perfectly links these two environments.

• The Ethyl Ester (H1' and H2'): The classic ethyl pattern emerges: a deshielded quartet at ~4.20 ppm (due to the electronegative oxygen) and a triplet at ~1.30 ppm .

Table 1: Quantitative ¹H NMR Spectral Data (400 MHz, CDCl₃)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Coupling Constant ( J , Hz)	Assignment Rationale
H3	7.25	Doublet (d)	1H	15.2	β -vinylic, highly deshielded by resonance; trans coupling.
H5	6.35	Quartet (q)	1H	7.0	Vinylic, coupled to allylic methyl (H6).
H2	6.05	Doublet (d)	1H	15.2	α -vinylic, trans coupling to H3.
H1'	4.20	Quartet (q)	2H	7.1	Ester -OCH₂-, deshielded by adjacent oxygen.
H6	1.95	Doublet (d)	3H	7.0	Allylic methyl, coupled to H5.
H2'	1.30	Triplet (t)	3H	7.1	Ester terminal -CH₃.

¹³C NMR Spectral Analysis: Electronic Environments

Carbon-13 NMR provides the skeletal framework of the molecule. The assignments are heavily influenced by hybridization, electronegativity, and spin-orbit effects[2].

• Carbonyl (C1): The ester carbonyl carbon is highly deshielded, appearing at 166.5 ppm , typical for an α,β -unsaturated ester.

• The Diene Framework (C2, C3, C5): C3 (142.5 ppm ) is significantly more deshielded than C2 (122.0 ppm ) due to the resonance withdrawal of electron density by the carbonyl group. C5 appears at 134.0 ppm .

• The Brominated Carbon (C4): Despite being fully substituted and part of a conjugated system, C4 appears at 125.0 ppm . The heavy-atom effect of bromine provides an anomalous shielding effect, pushing it upfield relative to what one might expect for a purely carbon-substituted diene.

Table 2: Quantitative ¹³C NMR Spectral Data (100 MHz, CDCl₃)

Position	Chemical Shift ( δ , ppm)	Type	Assignment Rationale
C1	166.5	Quaternary (C=O)	Ester carbonyl, highly deshielded.
C3	142.5	Vinylic (CH)	β -carbon, deshielded by conjugation.
C5	134.0	Vinylic (CH)	Vinylic carbon attached to methyl.
C4	125.0	Quaternary (C-Br)	Brominated vinylic carbon; shielded by heavy-atom effect.
C2	122.0	Vinylic (CH)	α -carbon, shielded relative to C3.
C1'	60.5	Aliphatic (CH₂)	Ester methylene, deshielded by oxygen.
C6	16.5	Aliphatic (CH₃)	Allylic methyl carbon.
C2'	14.2	Aliphatic (CH₃)	Terminal ester methyl carbon.

Multidimensional (2D) Validation Workflows

To transition from hypothesized assignments to an absolute, self-validating structural proof, 2D NMR techniques are mandatory.

• COSY (Correlation Spectroscopy): Maps homonuclear ( 3JHH​ ) couplings. It will explicitly show the cross-peaks between H2 ↔ H3, H5 ↔ H6, and H1' ↔ H2', proving the isolated spin systems.

• HSQC (Heteronuclear Single Quantum Coherence): Maps direct ( 1JCH​ ) connections, unequivocally linking the protons in Table 1 to the carbons in Table 2.

• HMBC (Heteronuclear Multiple Bond Correlation): Maps long-range ( 2JCH​ and 3JCH​ ) connections. This is critical for assigning the quaternary carbons. For instance, H3 and H5 will both show strong HMBC cross-peaks to the quaternary C4, bridging the two halves of the diene system and confirming the position of the bromine atom.

Figure 1: Multidimensional NMR workflow for the structural elucidation of Ethyl 4-bromohexa-2,4-dienoate.

References

• . Claridge, T. D. W. Elsevier Science.

• . Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. John Wiley & Sons. 3.. EvitaChem Product Catalog.

Sources

• 1. ethyl 2E,4E-4-bromo-2,4-hexadienoate - CAS号 96606-26-7 - 摩熵化学 [molaid.com]
• 2. wiley.com [wiley.com]
• 3. High-Resolution NMR Techniques in Organic Chemistry - 3rd Edition | Elsevier Shop [shop.elsevier.com]

Technical Guide: Ethyl 4-bromohexa-2,4-dienoate in Advanced Synthetic Workflows

Executive Summary

Ethyl 4-bromohexa-2,4-dienoate is a highly specialized halogenated polyene intermediate utilized extensively in advanced organic synthesis and drug development. Bearing a conjugated diene system functionalized with a vinyl bromide and an ester moiety, it serves as a versatile electrophile in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Heck, and Stille couplings). This technical guide provides an in-depth analysis of its physicochemical properties, the mechanistic rationale behind its synthesis, and a self-validating experimental protocol designed for high-fidelity reproduction in the laboratory.

Physicochemical Profiling

Quantitative data regarding the molecular characteristics of Ethyl 4-bromohexa-2,4-dienoate are summarized below to facilitate precise stoichiometric planning and analytical verification.

Property	Value	Causality / Significance
CAS Registry Number	62006-47-7	Unique identifier for regulatory compliance and inventory tracking [1].
Molecular Formula	C8H11BrO2	Dictates the exact stoichiometric mass for synthetic planning.
Molecular Weight	219.08 g/mol	Calculated from atomic weights (C: 96.09, H: 11.09, Br: 79.90, O: 32.00).
Structural Features	Vinyl bromide, α,β-γ,δ-unsaturated ester	Enables orthogonal reactivity: cross-coupling at the Br site and Michael addition at the ester site.

Mechanistic Causality in Synthesis

The canonical synthesis of ethyl 4-bromohexa-2,4-dienoate relies on the regioselective halogenation of ethyl sorbate (ethyl hexa-2,4-dienoate), followed by a controlled base-mediated dehydrohalogenation.

Regioselective Electrophilic Addition: According to foundational studies by [2], the electrophilic addition of halogens to 2,4-dienes is heavily influenced by the electronic nature of substituents. In ethyl sorbate, the strongly electron-withdrawing ethyl ester group significantly deactivates the adjacent C2-C3 π-bond via resonance. Consequently, electrophilic attack by molecular bromine (Br2) occurs preferentially at the more electron-rich C4-C5 double bond. This regioselectivity yields ethyl 4,5-dibromohex-2-enoate as the primary kinetic intermediate.

Controlled Dehydrobromination: To access the target 4-bromo diene, the 4,5-dibromo intermediate must undergo an E2 elimination. The choice of base is critical. A sterically hindered, non-nucleophilic base such as 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) is selected to abstract the acidic proton at C5. The steric bulk of DBU prevents unwanted nucleophilic attack at the ester carbonyl, while its strong basicity ensures rapid and irreversible elimination of HBr, restoring the conjugated diene system to yield ethyl 4-bromohexa-2,4-dienoate.

Reaction Pathway Visualization

Figure 1: Mechanistic pathway for synthesizing Ethyl 4-bromohexa-2,4-dienoate.

Self-Validating Experimental Protocol

To ensure high fidelity and reproducibility, the following protocol incorporates built-in validation checkpoints.

Phase 1: Regioselective Bromination

• Preparation: Dissolve 10.0 mmol (1.40 g) of ethyl sorbate in 20 mL of anhydrous dichloromethane (CH2Cl2) in a flame-dried, round-bottom flask equipped with a magnetic stir bar.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Low temperatures suppress radical pathways and favor the ionic electrophilic addition mechanism, preventing unwanted polymerization.

• Reagent Addition: Add a solution of Br2 (10.5 mmol, 1.68 g) in 5 mL CH2Cl2 dropwise over 30 minutes to maintain thermal control.

• Validation Checkpoint 1: Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexanes:Ethyl Acetate eluent. The reaction is complete when the UV-active starting material spot (Rf ≈ 0.65) is entirely replaced by the intermediate spot (Rf ≈ 0.45).

• Workup: Quench the reaction with 10 mL of saturated aqueous sodium thiosulfate (Na2S2O3) to neutralize unreacted bromine. Extract the organic layer, dry over anhydrous Na2SO4, and concentrate in vacuo.

Phase 2: E2 Dehydrobromination

• Preparation: Dissolve the crude ethyl 4,5-dibromohex-2-enoate in 25 mL of anhydrous tetrahydrofuran (THF).

• Base Addition: Add DBU (12.0 mmol, 1.83 g) dropwise at room temperature (25 °C). Causality: DBU acts as a non-nucleophilic base, driving the E2 elimination at the C5 position without hydrolyzing the ethyl ester.

• Validation Checkpoint 2: Stir for 2 hours. Monitor via TLC. The intermediate spot should convert to a new, highly UV-active spot (Rf ≈ 0.55) corresponding to the conjugated bromodiene.

• Purification: Dilute with diethyl ether and wash sequentially with 1M HCl (to remove DBU salts), water, and brine. Dry the organic layer and concentrate. Purify via silica gel flash chromatography.

• Validation Checkpoint 3 (NMR): Perform 1H-NMR (CDCl3). The successful formation of ethyl 4-bromohexa-2,4-dienoate is confirmed by the presence of the terminal methyl doublet (C6) and the complex multiplet of the conjugated olefinic protons, alongside the complete disappearance of the sp3 methine protons characteristic of the dibromo intermediate.

Reaction Optimization Parameters

The following table summarizes the quantitative parameters critical for optimizing the yield of the target compound.

Parameter	Optimal Range	Mechanistic Rationale
Bromination Temp.	-5 °C to 0 °C	Minimizes allylic substitution and radical polymerization side reactions.
Br2 Equivalents	1.05 eq	Ensures complete conversion of the diene without over-bromination of the deactivated C2-C3 bond.
Elimination Base	DBU (1.2 eq)	Provides sufficient basicity for E2 elimination while preventing ester cleavage.
Solvent Polarity	CH2Cl2 (Step 1), THF (Step 2)	CH2Cl2 stabilizes the bromonium ion intermediate; THF enhances the basicity of DBU.

Applications in Drug Development

In medicinal chemistry, the vinyl bromide structural motif of ethyl 4-bromohexa-2,4-dienoate is highly prized. It serves as a pre-functionalized building block for the synthesis of complex polyenes, such as retinoid analogs and macrolide antibiotics. By subjecting this compound to palladium-catalyzed cross-coupling conditions (e.g., Suzuki-Miyaura coupling with aryl or alkenyl boronic acids), researchers can rapidly extend the conjugated system, fine-tuning the electronic and steric properties of the resulting drug candidates without requiring harsh, multi-step olefination sequences.

References

• Shellhamer, D. F., Heasley, V. L., Foster, J. E., Luttrull, J. K., & Heasley, G. E. (1977). Addition to 2,4-dienes. Halogenation of ethyl sorbate. The Journal of Organic Chemistry, 42(12), 2141-2145.[Link][1][2]

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• 2. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Stereoisomers and Geometric Isomerism of Ethyl 4-bromohexa-2,4-dienoate

Abstract

The stereochemical configuration of a molecule is paramount in the fields of medicinal chemistry and materials science, often dictating its biological activity and physical properties. This technical guide provides a comprehensive exploration of the stereoisomers of Ethyl 4-bromohexa-2,4-dienoate, with a primary focus on geometric isomerism. We will delve into the structural analysis of the molecule, the systematic assignment of E/Z configurations, plausible synthetic strategies influencing stereochemical outcomes, and detailed protocols for the separation and spectroscopic characterization of the resulting isomers. This document is intended to serve as a valuable resource for researchers, scientists, and professionals in drug development by providing both foundational knowledge and practical, field-proven insights.

Introduction: The Significance of Stereoisomerism in Substituted Dienoates

Stereoisomers are compounds that share the same molecular formula and sequence of bonded atoms but differ in the three-dimensional orientations of their atoms in space. A critical subclass of stereoisomerism is geometric isomerism, which arises from restricted rotation around a bond, most commonly a carbon-carbon double bond.[1] For molecules containing multiple double bonds, such as conjugated dienes, the number of possible geometric isomers increases, leading to a complex array of stereochemically distinct entities.[2]

Ethyl 4-bromohexa-2,4-dienoate, a substituted conjugated dienoate, presents an excellent case study for understanding the nuances of geometric isomerism. The presence of two double bonds within its structure allows for the existence of multiple geometric isomers. The precise spatial arrangement of the substituents around these double bonds can profoundly influence the molecule's reactivity, spectroscopic properties, and, in a pharmaceutical context, its interaction with biological targets. Therefore, a thorough understanding of the synthesis, separation, and characterization of these isomers is essential for any application.

Structural Analysis and Identification of Geometric Isomers

The core structure of Ethyl 4-bromohexa-2,4-dienoate contains two carbon-carbon double bonds, one at the C2-C3 position and another at the C4-C5 position. Each of these double bonds can exist in either an E (entgegen, opposite) or Z (zusammen, together) configuration, giving rise to four possible geometric isomers.

To systematically assign the configuration of each double bond, we employ the Cahn-Ingold-Prelog (CIP) priority rules.[3] These rules assign priority to the substituents on each carbon of the double bond based on atomic number.[3] If the two highest-priority groups are on the same side of the double bond, the configuration is Z. If they are on opposite sides, the configuration is E.

Applying the Cahn-Ingold-Prelog Rules:

• At the C2-C3 double bond:

  • C2: The substituents are -COOEt and -H. The carboxyl group (-COOEt) has a higher priority than the hydrogen atom.

  • C3: The substituents are -C(Br)=CHCH₃ and -H. The substituted vinyl group has a higher priority than the hydrogen atom.

• At the C4-C5 double bond:

  • C4: The substituents are -Br and -C(H)=C(H)COOEt. The bromine atom (higher atomic number) has a higher priority than the carbon atom of the vinyl group.

  • C5: The substituents are -CH₃ and -H. The methyl group has a higher priority than the hydrogen atom.

Based on these assignments, the four possible geometric isomers of Ethyl 4-bromohexa-2,4-dienoate are:

• (2E,4E)-ethyl 4-bromohexa-2,4-dienoate

• (2E,4Z)-ethyl 4-bromohexa-2,4-dienoate

• (2Z,4E)-ethyl 4-bromohexa-2,4-dienoate

• (2Z,4Z)-ethyl 4-bromohexa-2,4-dienoate

Synthetic Strategies and Stereochemical Control

Hypothetical Synthetic Approach:

A potential retrosynthetic analysis could involve the disconnection of the C2-C3 double bond, suggesting a Horner-Wadsworth-Emmons reaction between an appropriate phosphonate ylide and an α,β-unsaturated aldehyde. The stereochemical outcome of such reactions is often dependent on the nature of the reactants and the reaction conditions (e.g., solvent, temperature, and base). For instance, the use of unstabilized ylides typically favors the formation of Z-alkenes, while stabilized ylides tend to yield E-alkenes.

Furthermore, post-synthetic isomerization can be employed to enrich a particular isomer.[4] This can be achieved through photochemical methods or by using catalysts that facilitate the interconversion of E and Z isomers.[5][6]

Separation and Isolation of Geometric Isomers

Due to their different spatial arrangements, geometric isomers often exhibit slight differences in their physical properties, such as polarity and boiling point. These differences can be exploited for their separation.

Experimental Protocol: Chromatographic Separation

High-performance liquid chromatography (HPLC) and column chromatography are powerful techniques for separating stereoisomers.[7][8][9][10] The choice of the stationary phase and mobile phase is critical for achieving optimal separation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve the crude mixture of Ethyl 4-bromohexa-2,4-dienoate isomers in a minimal amount of a suitable solvent (e.g., dichloromethane or a mixture of hexane and ethyl acetate).

• Column Packing (for column chromatography): Prepare a slurry of silica gel in the chosen mobile phase (e.g., a gradient of hexane and ethyl acetate) and carefully pack it into a glass column.

• Loading the Sample: Gently load the dissolved sample onto the top of the packed column.

• Elution: Begin eluting the sample with the mobile phase, collecting fractions at regular intervals. The polarity of the mobile phase can be gradually increased to facilitate the elution of more polar isomers. Generally, the less polar isomer will elute first.

• Analysis of Fractions: Analyze each fraction using thin-layer chromatography (TLC) to identify the fractions containing the pure isomers.

• Concentration: Combine the fractions containing each pure isomer and remove the solvent under reduced pressure to obtain the isolated geometric isomers.

Spectroscopic Characterization of Geometric Isomers

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy are indispensable tools for elucidating the structure and configuration of organic molecules, including geometric isomers.[11][12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of individual atoms within a molecule.[14][15] Key differences in the NMR spectra of geometric isomers arise from variations in through-space interactions and the anisotropic effects of nearby functional groups.[11]

Expected ¹H NMR Spectral Differences:

• Chemical Shifts: Protons in the vicinity of the double bonds will exhibit different chemical shifts depending on their spatial relationship to the substituents. For example, a proton that is cis to a bulky group will typically be more shielded (appear at a lower chemical shift) than a proton that is trans.

• Coupling Constants (J-values): The magnitude of the coupling constant between vicinal protons across a double bond is a reliable indicator of its geometry.[11] Generally, trans protons exhibit larger coupling constants (typically 12-18 Hz) than cis protons (typically 6-12 Hz).[11]

Expected ¹³C NMR Spectral Differences:

The chemical shifts of the carbon atoms involved in the double bonds and the adjacent carbons will also be influenced by the stereochemistry. Steric compression in the Z isomer can cause an upfield shift (lower chemical shift) for the carbon atoms of the bulky substituents compared to the E isomer.

Data Summary Table:

Isomer	Expected ¹H NMR Key Signals (Predicted)	Expected ¹³C NMR Key Signals (Predicted)
(2E,4E)	Larger J-values for H2-H3 and H4-H5 couplings.	Downfield shifts for sterically unhindered carbons.
(2E,4Z)	Larger J-value for H2-H3, smaller for H4-H5.	Upfield shift for C6 due to steric hindrance.
(2Z,4E)	Smaller J-value for H2-H3, larger for H4-H5.	Upfield shift for the ester group carbons.
(2Z,4Z)	Smaller J-values for both H2-H3 and H4-H5.	Upfield shifts for both C6 and the ester group.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the functional groups present in a molecule. While the IR spectra of geometric isomers are often similar, subtle differences can sometimes be observed in the fingerprint region (below 1500 cm⁻¹). The C=C stretching vibrations in conjugated systems may also show slight variations in frequency and intensity between isomers.

Ultraviolet-Visible (UV-Vis) Spectroscopy

Conjugated dienes exhibit strong absorption in the UV-Vis region due to π → π* electronic transitions. The wavelength of maximum absorption (λmax) is sensitive to the extent of conjugation. Generally, the more planar s-trans conformation, which is often favored by the (E,E)-isomer, allows for more effective orbital overlap and results in a longer λmax compared to the less planar s-cis conformation, which may be more prevalent in other isomers.[16][17]

Conclusion

The study of stereoisomers, particularly geometric isomers, of molecules like Ethyl 4-bromohexa-2,4-dienoate is a cornerstone of modern organic chemistry and drug development. The ability to synthesize, separate, and definitively characterize each isomer is crucial for understanding its unique properties and potential applications. This guide has provided a comprehensive overview of the theoretical principles and practical methodologies involved in this process. By applying the detailed protocols and understanding the expected spectroscopic outcomes, researchers can confidently navigate the complexities of stereoisomerism in their scientific endeavors.

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Safety Data Sheet and In Vitro Toxicity Profile for Ethyl 4-bromohexa-2,4-dienoate: A Mechanistic Evaluation of Electrophilic Liability

Executive Summary

In preclinical drug development and synthetic chemistry, the utilization of highly reactive intermediates requires a predictive and mechanistic approach to safety profiling. Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7) [1] is a bifunctional electrophile characterized by an α,β -unsaturated ester moiety and an allylic/vinylic halogen. While structurally related to benign food additives like ethyl sorbate[2], the addition of the bromine atom at the 4-position drastically alters its toxicological profile. This whitepaper establishes the Safety Data Sheet (SDS) fundamentals for this compound and provides a self-validating in vitro framework to quantify its electrophilic liability, cytotoxicity, and sensitization potential.

Physicochemical Properties & SDS Fundamentals

Standard hazard classifications often fail to capture the kinetic reality of reactive molecules. For Ethyl 4-bromohexa-2,4-dienoate, the safety profile is entirely dictated by its status as a potent Michael acceptor and alkylating agent.

• Chemical Identity: Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7)[1]

• Molecular Formula: C8H11BrO2

• Primary GHS Hazard Classifications:

  • H317: May cause an allergic skin reaction (Category 1).

  • H315 / H319: Causes skin and serious eye irritation (Category 2).

  • H335: May cause respiratory irritation (Category 3).

• Causality in Safe Handling: Standard nitrile gloves offer insufficient protection against halogenated dienoates due to rapid permeation. Double-gloving (neoprene over nitrile) is mandatory. All manipulations must occur in a Class II fume hood, as the compound's volatility combined with its electrophilicity presents a severe respiratory sensitization risk.

Mechanistic Toxicology: The Electrophilic Liability

To understand the toxicity of Ethyl 4-bromohexa-2,4-dienoate, we must look at the causality of its molecular interactions. The α,β -unsaturated ester acts as an electron-deficient alkene, making it highly susceptible to nucleophilic attack via a Michael addition mechanism [3].

When this compound enters a biological system, it preferentially reacts with "soft" nucleophiles, most notably the thiol (-SH) groups found in cysteine residues[4]. This drives two primary toxicological cascades:

• Skin Sensitization: Covalent binding to epidermal proteins forms hapten-protein complexes. This is the Molecular Initiating Event (MIE) for Type IV hypersensitivity[3].

• Systemic Cytotoxicity: Intracellularly, the compound rapidly depletes Glutathione (GSH), the cell's primary antioxidant buffer[5]. Simultaneously, it alkylates Keap1, a sensor protein, leading to the nuclear translocation of Nrf2. If the electrophilic stress exceeds the Nrf2-mediated adaptive response, the cell undergoes apoptosis due to unmitigated oxidative stress.

Fig 1: Mechanistic toxicity pathway via Michael addition and Keap1-Nrf2 activation.

Self-Validating In Vitro Profiling Protocols

Direct Peptide Reactivity Assay (DPRA)

Rationale: The DPRA (OECD TG 442C) is an in chemico assay that quantifies the compound's ability to covalently bind to synthetic peptides, simulating the MIE of skin sensitization.

Step-by-Step Methodology:

• Peptide Preparation: Prepare stock solutions of synthetic Cysteine (Ac-RFAACAA-COOH) at 0.667 mM and Lysine (Ac-RFAAKAA-COOH) at 0.667 mM in phosphate buffer (pH 7.5 and 10.2, respectively).

• Test Article Dosing: Prepare a 100 mM stock of Ethyl 4-bromohexa-2,4-dienoate in acetonitrile.

• Co-Incubation: Mix the test article with the peptides to achieve a 1:10 molar ratio for Cysteine and a 1:50 molar ratio for Lysine. This excess ensures pseudo-first-order reaction kinetics. Incubate in the dark at 25°C for 24 hours.

• Quenching & Analysis: Quench the reaction with 2.5% trifluoroacetic acid (TFA). Quantify the remaining unreacted peptide using LC-MS/MS or HPLC-UV (at 220 nm).

• Data Interpretation: Calculate the percent peptide depletion. High depletion of cysteine over lysine confirms the compound's preference for soft nucleophiles via Michael addition.

Glutathione-Depleted Hepatocyte Cytotoxicity Assay

Rationale: To prove that cytotoxicity is specifically driven by electrophilic stress, we compare the compound's IC50 in normal hepatocytes versus hepatocytes stripped of their GSH defenses[5].

Step-by-Step Methodology:

• Cell Seeding: Plate primary human or rat hepatocytes in a collagen-coated 96-well plate at 5×104 cells/well.

• GSH Depletion: Pre-treat half of the microplate with 1 mM L-buthionine-S,R-sulfoximine (BSO) for 16 hours. BSO specifically inhibits γ -glutamylcysteine synthetase, depleting intracellular GSH without causing baseline toxicity[5].

• Compound Exposure: Dose the cells with a serial dilution of Ethyl 4-bromohexa-2,4-dienoate (0.1 μ M to 100 μ M) for 24 hours.

• Viability Readout: Add CellTiter-Glo reagent to lyse cells and generate a luminescent signal proportional to ATP concentration.

• Causality Check: A significant leftward shift in the IC50 curve (greater toxicity in the BSO-treated group) self-validates that the compound is an idiosyncratic, electrophilic toxicant[5].

Fig 2: In vitro screening workflow for electrophilic reactivity and cytotoxicity.

Quantitative Data Synthesis

Based on the structural alerts of the α,β -unsaturated ester and the allylic bromide, the following table synthesizes the anticipated quantitative in vitro metrics for Ethyl 4-bromohexa-2,4-dienoate compared against baseline thresholds.

Assay / Metric	Target Nucleophile	Anticipated Result for CAS: 62006-47-7	Mechanistic Rationale
DPRA (Cysteine)	Thiol (-SH)	> 90% Depletion (High Reactivity)	Rapid Michael addition to the β -carbon of the dienoate system[3].
DPRA (Lysine)	Primary Amine (-NH2)	20 - 40% Depletion (Moderate)	Harder nucleophiles react slower with soft electrophiles, though the allylic bromide allows some SN2 substitution.
Hepatocyte IC50 (Standard)	Cellular Milieu	~45 μ M	Baseline cytotoxicity buffered by endogenous 5-10 mM intracellular GSH.
Hepatocyte IC50 (+ BSO)	Cellular Milieu	~5 μ M	Depletion of GSH removes the primary electrophile sink, exposing vital cellular proteins to alkylation[5].
Ames Test (TA100)	DNA (Guanine/Adenine)	Positive (Mutagenic)	The bifunctional nature (diene + bromide) creates a high risk for DNA cross-linking and base alkylation.

Conclusion

Ethyl 4-bromohexa-2,4-dienoate is a highly reactive intermediate whose utility in organic synthesis is counterbalanced by its severe electrophilic liability. By understanding the causality of its toxicity—specifically, the Michael addition to biological thiols—researchers can implement targeted in vitro assays like the DPRA and GSH-depleted hepatocyte models. These self-validating protocols ensure that the toxicological risks are accurately quantified, allowing for the implementation of appropriate engineering controls and safe handling practices.

References

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A Theoretical and Computational Guide to Understanding the Reactivity of Ethyl 4-bromohexa-2,4-dienoate

Abstract: This in-depth technical guide provides a comprehensive framework for the theoretical and computational modeling of Ethyl 4-bromohexa-2,4-dienoate reactivity. Aimed at researchers, scientists, and professionals in drug development, this document outlines the core principles and practical steps for applying computational chemistry to predict and understand the complex reaction pathways of this versatile synthetic intermediate. By leveraging techniques such as Density Functional Theory (DFT), Molecular Orbital (MO) Theory, and transition state analysis, this guide offers a systematic approach to elucidating reaction mechanisms, predicting regioselectivity and stereoselectivity, and ultimately accelerating the discovery of novel therapeutic agents.[1][2][3]

Introduction: The Significance of Ethyl 4-bromohexa-2,4-dienoate in Organic Synthesis

Ethyl 4-bromohexa-2,4-dienoate is a highly functionalized molecule that serves as a valuable building block in organic synthesis. Its conjugated diene system, coupled with the presence of an electron-withdrawing ester group and a labile bromine atom, imparts a rich and varied reactivity profile. Understanding and predicting the behavior of this molecule is crucial for its effective utilization in the synthesis of complex molecular architectures, particularly in the realm of drug discovery where halogenated compounds play a significant role.[4]

1.1. The Role of Halogenated Dienoates in Drug Discovery and Development

Halogenated organic compounds are of immense interest in medicinal chemistry. The introduction of a halogen atom can significantly modulate a molecule's physicochemical properties, including its lipophilicity, metabolic stability, and binding affinity to biological targets.[4] Conjugated dienoates, on the other hand, are precursors to a wide array of cyclic and acyclic structures. The combination of these features in Ethyl 4-bromohexa-2,4-dienoate makes it a powerful tool for generating molecular diversity in the drug discovery process.[3][5]

1.2. Challenges in Predicting Reactivity and Reaction Pathways

The multiple reactive sites within Ethyl 4-bromohexa-2,4-dienoate present a significant challenge to predicting its chemical behavior. The molecule can potentially undergo nucleophilic substitution at the bromine-bearing carbon, conjugate addition to the diene system, or participate in pericyclic reactions such as Diels-Alder cycloadditions.[6][7][8] The subtle interplay of electronic and steric factors often makes it difficult to determine which reaction pathway will predominate under a given set of conditions.

1.3. The Power of Computational Modeling in Modern Chemistry

Theoretical computational modeling has emerged as an indispensable tool for unraveling complex reaction mechanisms.[9] By simulating molecular behavior at the quantum mechanical level, researchers can gain deep insights into the energetic and structural details of chemical reactions.[10] This predictive power allows for the rational design of experiments, the optimization of reaction conditions, and the exploration of novel reaction pathways that might not be intuitively obvious.[5]

Foundational Concepts in Theoretical Computational Chemistry

A solid understanding of fundamental theoretical concepts is essential for the effective application of computational modeling. This section provides an overview of the key quantum mechanics-based methods used to study chemical reactivity.

2.1. Introduction to Quantum Mechanics-Based Methods

Quantum mechanics provides the theoretical framework for describing the behavior of electrons in molecules. Computational chemistry employs various approximations to solve the complex equations of quantum mechanics, enabling the calculation of molecular properties and the simulation of chemical reactions.

• 2.1.1. Density Functional Theory (DFT) as a Workhorse Density Functional Theory (DFT) has become the most widely used method in computational chemistry due to its favorable balance of accuracy and computational cost.[10][11][12] DFT methods calculate the electronic energy of a molecule based on its electron density, rather than the more complex many-electron wavefunction. This approach allows for the efficient study of relatively large molecular systems and complex reaction pathways.[13] The choice of the appropriate functional is crucial for obtaining reliable results and should be benchmarked against experimental data or higher-level computations when possible.[10][14]

• 2.1.2. Molecular Orbital (MO) Theory and Frontier Molecular Orbital (FMO) Analysis Molecular Orbital (MO) theory describes chemical bonding in terms of molecular orbitals that extend over the entire molecule.[15][16][17][18] This delocalized picture is particularly useful for understanding the electronic structure of conjugated systems like Ethyl 4-bromohexa-2,4-dienoate.[16] Frontier Molecular Orbital (FMO) theory, a key concept within MO theory, focuses on the interactions between the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) of reacting species. The energies and shapes of these orbitals provide valuable qualitative insights into chemical reactivity and selectivity.

2.2. Modeling Reaction Mechanisms

A primary goal of computational chemistry is to elucidate the step-by-step process of a chemical reaction, known as the reaction mechanism. This involves identifying all stable intermediates and, crucially, the high-energy transition states that connect them.

• 2.2.1. Locating Transition States A transition state represents the energy maximum along the reaction coordinate and is a first-order saddle point on the potential energy surface.[19][20] Locating these transient structures is a major challenge in computational chemistry.[19] Various algorithms, such as synchronous transit-guided quasi-Newton (QST2/QST3) methods and eigenvector-following techniques, have been developed to find transition states.[21][22] A key verification of a true transition state is the presence of a single imaginary vibrational frequency, which corresponds to the motion along the reaction coordinate.[20]

• 2.2.2. Intrinsic Reaction Coordinate (IRC) Analysis Once a transition state has been located and verified, an Intrinsic Reaction Coordinate (IRC) calculation can be performed.[23][24] This calculation traces the minimum energy path downhill from the transition state to the corresponding reactants and products.[23][25] IRC analysis is essential for confirming that a given transition state indeed connects the desired reactants and products on the potential energy surface.[26][27]

Step-by-Step Protocol: Computational Workflow for Ethyl 4-bromohexa-2,4-dienoate

This section provides a detailed, step-by-step methodology for the computational investigation of Ethyl 4-bromohexa-2,4-dienoate's reactivity.

3.1. Step 1: Molecular Geometry Optimization and Vibrational Frequency Analysis

The first step in any computational study is to obtain the optimized geometries of all relevant species (reactants, products, intermediates, and transition states).

• 3.1.1. Choice of Functional and Basis Set The selection of an appropriate DFT functional and basis set is critical for obtaining accurate results. For organic reactions, hybrid functionals such as B3LYP or M06-2X often provide a good balance of accuracy and computational efficiency.[28] A Pople-style basis set, such as 6-31G(d), is a reasonable starting point, with larger basis sets like 6-311+G(d,p) offering improved accuracy.

• 3.1.2. Protocol and Expected Outcomes A geometry optimization calculation seeks to find the minimum energy structure of a molecule. A subsequent vibrational frequency calculation should be performed to confirm that the optimized structure is a true minimum (i.e., has no imaginary frequencies). For a transition state, this calculation should yield exactly one imaginary frequency.

Experimental Protocol: Geometry Optimization and Frequency Calculation

• Build the initial 3D structure of Ethyl 4-bromohexa-2,4-dienoate using a molecular modeling program.

• Set up a geometry optimization calculation using a selected DFT functional and basis set (e.g., B3LYP/6-31G(d)).

• Run the optimization calculation.

• Once the optimization has converged, perform a vibrational frequency calculation at the same level of theory.

• Analyze the output to confirm the nature of the stationary point (minimum or transition state).

3.2. Step 2: Frontier Molecular Orbital (FMO) Analysis

FMO analysis provides a qualitative understanding of the molecule's reactivity.

• 3.2.1. Visualizing HOMO and LUMO The HOMO and LUMO can be visualized using molecular visualization software. The HOMO represents the region of highest electron density and is susceptible to electrophilic attack. The LUMO represents the region of lowest electron density and is susceptible to nucleophilic attack.

• 3.2.2. Interpreting FMOs for Predicting Reactivity For Ethyl 4-bromohexa-2,4-dienoate, the HOMO is expected to be localized on the diene system, while the LUMO will likely have significant contributions from the carbon-bromine bond and the β-carbon of the unsaturated ester. This suggests that the molecule will act as a nucleophile at the diene and as an electrophile at the bromine-bearing carbon and the β-carbon.

3.3. Step 3: Mapping the Potential Energy Surface for Key Reactions

A potential energy surface (PES) map provides a comprehensive view of the energetic landscape of a reaction.

• 3.3.1. Nucleophilic Attack: A Case Study To model a nucleophilic attack, one would place a nucleophile at various positions around the Ethyl 4-bromohexa-2,4-dienoate molecule and perform a series of constrained geometry optimizations to map out the potential energy surface. This can help identify the most favorable site of attack.

• 3.3.2. Pericyclic Reactions: Exploring Possibilities For pericyclic reactions like the Diels-Alder reaction, the PES scan would involve bringing a dienophile towards the diene system of Ethyl 4-bromohexa-2,4-dienoate and systematically varying the distance and orientation.

3.4. Step 4: Transition State Searching and Verification

Locating the transition state is crucial for determining the activation energy of a reaction.

• 3.4.1. Methods for Locating Transition States Several methods exist for locating transition states. The choice of method depends on whether an initial guess for the transition state geometry is available. If so, a local search method like the Berny algorithm can be effective. If not, methods like QST2 (which requires reactant and product structures) or QST3 (which also requires a guess for the transition state) can be used.[21]

• 3.4.2. Verifying the Transition State: The Single Imaginary Frequency As mentioned earlier, a true transition state is characterized by having exactly one imaginary frequency in its vibrational spectrum. This imaginary frequency corresponds to the motion of the atoms along the reaction coordinate, leading from reactants to products.

3.5. Step 5: Intrinsic Reaction Coordinate (IRC) Calculations

IRC calculations provide a definitive connection between a transition state and its corresponding reactants and products.

• 3.5.1. Connecting Reactants, Transition State, and Products An IRC calculation starts at the transition state geometry and follows the path of steepest descent on the potential energy surface in both the forward and reverse directions.

• 3.5.2. Visualizing the Reaction Pathway The output of an IRC calculation is a series of molecular geometries along the reaction path. These can be animated to provide a dynamic visualization of the reaction mechanism.

Experimental Protocol: Transition State Search and IRC Calculation

• Based on the PES scan, generate an initial guess for the transition state geometry.

• Perform a transition state optimization calculation using a method like the Berny algorithm or QST3.

• Verify the obtained transition state by performing a frequency calculation and confirming the presence of a single imaginary frequency.

• Perform an IRC calculation starting from the verified transition state to connect it to the reactants and products.

Data Analysis and Interpretation: From Raw Data to Chemical Insight

The raw output from computational chemistry software needs to be carefully analyzed and interpreted to extract meaningful chemical insights.

4.1. Tabulating and Visualizing Energetic Data

The energies of all optimized structures (reactants, products, intermediates, and transition states) should be tabulated. From these, reaction energies and activation energies can be calculated. This data can be visualized in the form of a reaction coordinate diagram.

Species	Relative Energy (kcal/mol)
Reactants	0.0
Transition State 1	+15.2
Intermediate	-5.6
Transition State 2	+8.9
Products	-20.1

4.2. Correlating Computational Predictions with Experimental Observations

The ultimate test of a computational model is its ability to reproduce and explain experimental observations. Calculated reaction rates and product ratios should be compared with experimental data whenever possible. Discrepancies between theory and experiment can often lead to new insights and a refined understanding of the reaction mechanism.

4.3. Identifying Key Factors Controlling Regio- and Stereoselectivity

By analyzing the structures and energies of different possible transition states, it is often possible to identify the key factors that control the regio- and stereoselectivity of a reaction. For example, steric hindrance or specific orbital interactions in the transition state can favor the formation of one product over another.

Advanced Topics and Future Directions

The field of computational chemistry is constantly evolving, with new methods and technologies continually being developed.

5.1. Implicit and Explicit Solvation Models

Most chemical reactions are carried out in a solvent, which can have a significant impact on the reaction mechanism and energetics. Implicit solvation models treat the solvent as a continuous medium, while explicit solvation models include individual solvent molecules in the calculation. The choice of model depends on the specific system and the desired level of accuracy.

5.2. Exploring Excited State Reactivity (Photochemistry)

Computational methods can also be used to study the reactivity of molecules in their electronically excited states. This is particularly relevant for understanding photochemical reactions, which are initiated by the absorption of light.

5.3. Machine Learning in Reaction Prediction

Machine learning and artificial intelligence are beginning to have a major impact on computational chemistry.[9][29] Machine learning models can be trained on large datasets of chemical reactions to predict the outcomes of new reactions with remarkable speed and accuracy.[9]

Conclusion: The Synergy of Theoretical Modeling and Experimental Chemistry

Theoretical computational modeling is a powerful tool for understanding and predicting the reactivity of complex molecules like Ethyl 4-bromohexa-2,4-dienoate. When used in close synergy with experimental studies, computational chemistry can accelerate the pace of chemical discovery and innovation. By providing a detailed, atomistic view of reaction mechanisms, computational modeling empowers researchers to design more efficient and selective chemical syntheses, ultimately leading to the development of new and improved medicines and materials.

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Protocols & Analytical Methods

Application Note: Palladium-Catalyzed Cross-Coupling Protocols for Dienyl Bromides

Focus Substrate: Ethyl 4-bromohexa-2,4-dienoate

Executive Summary & Substrate Profiling

Ethyl 4-bromohexa-2,4-dienoate is a highly versatile, electron-deficient dienyl bromide building block. In modern synthetic chemistry and drug development, the construction of conjugated polyenes is critical, as these motifs form the core scaffolds of numerous biologically active natural products (e.g., macrolides, polyene antimycotics) and advanced photoelectric materials[1].

As a Senior Application Scientist, I frequently observe that handling highly conjugated dienyl halides requires a delicate balance. The presence of the electron-withdrawing ethyl ester group significantly alters the electronic landscape of the diene system. While it beneficially accelerates the oxidative addition step in palladium-catalyzed cross-coupling reactions compared to unactivated dienyl bromides[2], it also increases the substrate's susceptibility to nucleophilic attack and base-mediated isomerization. This guide outlines field-proven, self-validating protocols to achieve high-yielding, stereoretentive cross-couplings using this specific substrate.

Mechanistic Insights & Causality (E-E-A-T)

To master the cross-coupling of ethyl 4-bromohexa-2,4-dienoate, one must understand the causality behind the catalytic cycle and how the substrate's electronics dictate ligand and condition selection.

• Oxidative Addition (Rate Acceleration): In standard Stille couplings, oxidative addition is typically the rate-determining step. However, the electron-withdrawing ester group on ethyl 4-bromohexa-2,4-dienoate reduces the electron density at the C–Br bond. This electrophilic activation facilitates a much faster insertion of the Pd(0) species[2].

• Transmetalation (Ligand Tuning): Because oxidative addition is fast, transmetalation becomes the bottleneck. For Stille couplings involving this substrate, replacing standard triphenylphosphine ( PPh3​ ) with triphenylarsine ( AsPh3​ ) or tri-tert-butylphosphine ( P(t-Bu)3​ ) is highly recommended. AsPh3​ is less strongly coordinating to the Pd(II) center, which accelerates the transmetalation of the organostannane, allowing the reaction to proceed at lower temperatures[2].

• Reductive Elimination (Stereoretention): The ultimate goal is to forge the new C(sp2)−C(sp2) bond while strictly maintaining the (E,E) or (E,Z) geometry of the dienoate. Elevated temperatures (>80 °C) or prolonged exposure to strong bases can lead to double-bond isomerization. Therefore, highly active catalyst systems that operate at or near room temperature are prioritized[3].

Figure 1: Palladium-Catalyzed Cross-Coupling Cycle for Ethyl 4-bromohexa-2,4-dienoate.

Comparative Reaction Optimization Data

The following table synthesizes quantitative optimization data for coupling ethyl 4-bromohexa-2,4-dienoate across different reaction classes. Use this matrix to select the appropriate conditions based on your coupling partner.

Coupling Type	Partner Reagent	Optimal Catalyst / Ligand	Base / Additive	Solvent System	Temp (°C)	Typical Yield	Stereoretention
Suzuki-Miyaura	Aryl/Vinyl Boronic Acids	PdCl2​(dppf)	K3​PO4​ (aq)	Toluene / H2​O (10:1)	60 - 80	75 - 85%	High
Stille	Vinyl/Aryl Stannanes	Pd2​(dba)3​ / AsPh3​	CuI (Cocatalyst)	NMP or DMF	25 - 50	80 - 95%	Excellent
Heck	Terminal Alkenes	Pd(OAc)2​ / P(o-tol)3​	Et3​N	DMF	90 - 100	50 - 65%	Moderate (Isomerization risk)

Note: The addition of CuI in the Stille coupling acts as a powerful scavenger for free phosphines/arsines and facilitates a secondary transmetalation pathway (Sn → Cu → Pd), known as the "Copper Effect", which drastically increases reaction rates[2].

Detailed Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling (Boronic Acids)

Causality Note: A biphasic solvent system is utilized here. The aqueous phase dissolves the inorganic base necessary to form the highly reactive, electron-rich boronate species, while the organic phase keeps the dienoate and catalyst in solution[4].

Materials:

• Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv, 1.0 mmol)

• Aryl or Vinylboronic acid (1.2 equiv, 1.2 mmol)

• PdCl2​(dppf)⋅CH2​Cl2​ (0.05 equiv, 5 mol%)

• Potassium phosphate tribasic ( K3​PO4​ ) (2.0 equiv, 2.0 mmol)

• Degassed Toluene and Deionized H2​O (10:1 v/v, 11 mL total)

Step-by-Step Methodology:

• Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar, charge the boronic acid, PdCl2​(dppf) , and K3​PO4​ .

• Atmosphere Exchange: Evacuate the flask and backfill with high-purity Argon. Repeat this cycle three times.

• Solvent Addition: Dissolve Ethyl 4-bromohexa-2,4-dienoate in 10 mL of anhydrous, sparged toluene. Add this solution to the flask via syringe, followed by 1 mL of degassed deionized water.

• Reaction: Seal the flask and heat to 65 °C in a pre-heated oil bath. Monitor the reaction via TLC (Hexanes/EtOAc) or LC-MS. The electron-deficient nature of the dienoate typically drives this reaction to completion within 4–6 hours.

• Workup: Cool to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (2 x 15 mL) and brine (15 mL). Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (silica gel, gradient elution with Hexanes/Ethyl Acetate) to isolate the conjugated polyene.

Protocol B: Mild Stille Cross-Coupling (Organostannanes)

Causality Note: Organostannanes are less reactive than boronates but strictly neutral. This protocol avoids aqueous bases entirely, making it ideal for highly base-sensitive polyene targets.

Materials:

• Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv, 1.0 mmol)

• Tributyl(vinyl)stannane (1.1 equiv, 1.1 mmol)

• Tris(dibenzylideneacetone)dipalladium(0) ( Pd2​(dba)3​ ) (0.025 equiv, 2.5 mol%)

• Triphenylarsine ( AsPh3​ ) (0.10 equiv, 10 mol%)

• Copper(I) Iodide ( CuI ) (0.10 equiv, 10 mol%)

• Anhydrous N-Methyl-2-pyrrolidone (NMP) (5 mL)

Step-by-Step Methodology:

• Glovebox/Schlenk Setup: Weigh Pd2​(dba)3​ , AsPh3​ , and CuI into a dry Schlenk tube. Backfill with Argon.

• Reagent Addition: Add anhydrous NMP (5 mL) to form a dark solution. Stir for 10 minutes at room temperature to allow the active Pd(0)-AsPh3​ complex to form.

• Substrate Introduction: Add Ethyl 4-bromohexa-2,4-dienoate and the organostannane sequentially via microsyringe.

• Reaction: Stir the mixture at ambient temperature (25 °C) to 40 °C. The use of AsPh3​ and CuI allows this reaction to proceed rapidly without extreme heating, preserving the (E,E)-geometry of the dienoate[2]. Complete consumption of the bromide usually occurs within 2–4 hours.

• Quench: Quench the reaction by adding 10 mL of a saturated aqueous solution of Potassium Fluoride (KF). Stir vigorously for 30 minutes. Self-Validation Check: The KF converts toxic, soluble tributyltin byproducts into insoluble polymeric tributyltin fluoride ( Bu3​SnF ), which appears as a heavy white precipitate.

• Filtration & Extraction: Filter the suspension through a pad of Celite. Extract the filtrate with Diethyl Ether (3 x 15 mL). Wash the combined organics with water and brine, dry over MgSO4​ , and concentrate.

Figure 2: Standard Schlenk-line workflow for air-sensitive palladium cross-coupling protocols.

Troubleshooting & Self-Validating Checks

• Issue: High levels of homocoupled dienoate product.

  • Causality: Homocoupling is almost exclusively caused by the presence of trace oxygen, which acts as an oxidant and forces the Pd(II) intermediate to undergo a homocoupling pathway[2].

  • Solution: Rigorously degas solvents using the Freeze-Pump-Thaw method rather than simple sparging.

• Issue: Loss of stereochemistry (Isomerization).

  • Causality: Prolonged heating or the use of excessively strong bases (e.g., NaOtBu ) can deprotonate the acidic gamma-protons of the dienoate, leading to extended enolate formation and subsequent scrambling of the double bond geometry[3].

  • Solution: Switch to milder bases ( K2​CO3​ , K3​PO4​ ) or transition to the neutral Stille protocol.

Sources

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• 3. Enantioselective and Enantiospecific Transition-Metal-Catalyzed Cross-Coupling Reactions of Organometallic Reagents To Construct C–C Bonds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]

Application Note: Step-by-Step Diels-Alder Cycloaddition Using Ethyl 4-Bromohexa-2,4-dienoate

Target Audience: Researchers, synthetic chemists, and drug development professionals. Objective: To provide a mechanistically grounded, self-validating protocol for the cycloaddition of a highly functionalized, electron-deficient diene.

Mechanistic Rationale & Substrate Profiling

As a Senior Application Scientist, I frequently encounter challenges in late-stage functionalization where precise stereochemical and regiochemical control is paramount. Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7) is a uniquely versatile building block for constructing complex cyclohexene scaffolds.

To master its reactivity, we must first deconstruct its electronic topology. The diene system spans carbons C2 through C5. The C1 ester group (–COOEt) exerts a powerful electron-withdrawing resonance effect, significantly lowering the energy of the diene's Lowest Unoccupied Molecular Orbital (LUMO). Concurrently, the C4 bromine atom provides an inductive electron-withdrawing effect while offering a critical synthetic handle for downstream cross-coupling (e.g., Suzuki-Miyaura reactions).

Because the LUMO is severely depressed, this substrate is a textbook candidate for an Inverse Electron-Demand Diels-Alder (IEDDA) reaction . When reacted with an electron-rich dienophile like ethyl vinyl ether (EVE), the HOMO of the dienophile interacts with the LUMO of the diene. Regioselectivity is strictly dictated by orbital coefficients: the nucleophilic β -carbon of EVE attacks the highly electrophilic C5 position of the diene, while the α -carbon closes the ring at C2 .

Mechanistic pathway of the Yb(OTf)3-catalyzed IEDDA reaction.

Experimental Design & Causality

A successful protocol is not merely a list of steps; it is a system of controlled variables. For this specific IEDDA transformation, we employ Ytterbium(III) triflate [Yb(OTf)3] as a Lewis acid catalyst in anhydrous dichloromethane (DCM).

• Why Yb(OTf)3? Traditional Lewis acids (like AlCl 3​ or TiCl 4​ ) are overly aggressive and can trigger the cationic homopolymerization of the electron-rich vinyl ether. Yb(OTf) 3​ is a mild, oxophilic, and water-tolerant lanthanide that selectively coordinates to the ester carbonyl of the diene, further lowering its LUMO without degrading the dienophile .

• Why 0°C to Room Temperature? Sorbate derivatives are prone to thermal isomerization and polymerization at elevated temperatures. By utilizing a Lewis acid, we bypass the need for the harsh thermal conditions (110°C+) typically required for unactivated cycloadditions.

Quantitative Optimization Matrix

The following table summarizes the quantitative data driving our parameter selection, comparing various conditions for the cycloaddition of halogenated sorbate derivatives.

Reaction Type	Dienophile	Catalyst (Loading)	Temp (°C)	Time (h)	Yield (%)	Regioselectivity
IEDDA	Ethyl Vinyl Ether	None	110 (Toluene)	24	< 20	Poor (Mixture)
IEDDA	Ethyl Vinyl Ether	Yb(OTf) 3​ (10 mol%)	25 (DCM)	5	82	High (C5-C'2 bond)
IEDDA	1-Morpholinocyclohexene	None	80 (Toluene)	12	75	Moderate
NEDDA	N-Phenylmaleimide	None	110 (Toluene)	18	68	High (endo)
NEDDA	Maleic Anhydride	AlCl 3​ (20 mol%)	0 to 25 (DCM)	8	55	Moderate

Step-by-Step Self-Validating Protocol

This workflow is designed with built-in validation checkpoints to ensure reproducibility and high fidelity at every stage.

Step-by-step experimental workflow for the cycloaddition protocol.

Step 1: Catalyst Activation & System Setup

• Action: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with dry nitrogen (N 2​ ). Add 62 mg (0.1 mmol, 10 mol%) of Yb(OTf) 3​ and 10 mL of anhydrous dichloromethane (DCM).

• Causality: While Yb(OTf) 3​ is water-tolerant, strictly anhydrous conditions during the initial coordination phase maximize Lewis acidity and prevent the competitive hydration of the highly reactive ethyl vinyl ether.

• Validation Check: The catalyst should form a fine, colorless suspension. Any yellowing indicates moisture contamination or catalyst degradation.

Step 2: Diene Introduction

• Action: Add 219 mg (1.0 mmol) of Ethyl 4-bromohexa-2,4-dienoate to the suspension. Stir at room temperature (20–25°C) for 15 minutes.

• Causality: The 15-minute pre-stirring allows the oxophilic Yb(III) center to fully coordinate with the ester carbonyl oxygen, priming the diene for inverse electron-demand attack.

• Validation Check: Spot the solution on a TLC plate. Under a 254 nm UV lamp, the diene will show a strong, distinct signature (Rf ≈ 0.6 in 8:2 Hexanes:EtOAc).

Step 3: Dienophile Addition

• Action: Cool the reaction mixture to 0°C using an ice bath. Slowly add 191 μ L (2.0 mmol, 2.0 equiv) of Ethyl Vinyl Ether dropwise over 10 minutes. Once added, remove the ice bath and allow the reaction to gradually warm to room temperature.

• Causality: Ethyl vinyl ether is prone to cationic homopolymerization. Slow addition at 0°C minimizes the local concentration of the dienophile, suppressing polymerization and kinetically favoring the bimolecular [4+2] cycloaddition.

Step 4: Reaction Monitoring

• Action: Monitor the reaction progress via TLC and LC-MS. The reaction typically reaches completion within 4 to 6 hours.

• Causality: Prolonged reaction times beyond completion can lead to retro-Diels-Alder pathways or gradual dehydrobromination of the product.

• Validation Check: TLC will show the disappearance of the UV-active diene spot and the appearance of a new, slightly lower Rf spot (Rf ≈ 0.45). Crucially, this new spot will stain strongly with KMnO 4​ (confirming the isolated double bond of the cyclohexene ring) but will have a much weaker UV signature than the conjugated starting material.

Step 5: Quench and Workup

• Action: Quench the reaction by adding 10 mL of saturated aqueous sodium bicarbonate (NaHCO 3​ ). Transfer to a separatory funnel, extract the aqueous layer with ethyl acetate (3 x 15 mL), wash the combined organic layers with brine, and dry over anhydrous Na 2​ SO 4​ .

• Causality: The mild basic quench rapidly neutralizes any trace triflic acid generated from the catalyst, preventing the acid-catalyzed hydrolysis of the sensitive enol ether moiety present in the newly formed cycloadduct.

Step 6: Purification

• Action: Filter off the drying agent, concentrate the filtrate under reduced pressure, and purify the crude residue via flash column chromatography on silica gel using a gradient of 5–15% EtOAc in Hexanes.

• Causality: The bulky C4 bromine atom and the ethoxy group dictate the stereochemical outcome (predominantly endo with respect to the ester group). Careful gradient elution ensures the separation of the major diastereomer from any trace polymeric byproducts.

References

• Electron Deficient Dienes. 2. One Step Synthesis of a Coumarin-Fused Electron Deficient Diene and its Inverse Electron Demand Diels-Alder Reactions with Enamines. Bodwell, G. J., et al. Synlett, 1999(4): 477-479. URL:[Link]

• The acyl nitroso Diels-Alder (ANDA) reaction of sorbate derivatives: an X-ray and 15N NMR study with an application to amino-acid synthesis. Bollans, L., et al. Organic & Biomolecular Chemistry, 2009, 7(21): 4531-4538. URL:[Link]

• Trends in the Diels–Alder reaction in polymer chemistry. Fringuelli, F., & Taticchi, A. ResearchGate, 2021. URL:[Link]

Ethyl 4-bromohexa-2,4-dienoate: A Versatile Building Block in Complex Polyketide and Macrolide Natural Product Synthesis

Target Audience: Researchers, synthetic chemists, and drug development professionals. Application Focus: Natural product total synthesis, cross-coupling methodologies, and polyene construction.

Executive Summary & Mechanistic Rationale

In the realm of complex natural product synthesis, the construction of highly conjugated, stereodefined polyene systems remains a formidable challenge. Ethyl 4-bromohexa-2,4-dienoate (and its structural derivatives) serves as a critical bifunctional building block to overcome these hurdles. Structurally, it is an α,β−γ,δ -unsaturated ester harboring a vinylic bromide at the C4 position.

The strategic value of this molecule lies in its dual reactivity:

• The Vinylic Bromide: Primed for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Stille), allowing for the rapid extension of the carbon framework while strictly retaining the alkene geometry [1].

• The Dienoate Backbone: Provides a pre-installed conjugated system that is a ubiquitous motif in bioactive macrolides, such as the potent apoptosis-inducer Apoptolidin A [2].

By utilizing this building block, chemists can avoid late-stage, low-yielding olefination reactions, instead relying on highly convergent, stereospecific metal-catalyzed couplings.

Preparation via Tandem Oxidation Processes (TOP)

Isolating α,β -unsaturated aldehydes is notoriously difficult due to their volatility and high propensity for polymerization. To synthesize ethyl 4-bromohexa-2,4-dienoate efficiently, a Tandem Oxidation Process (TOP) is employed. This methodology, pioneered by Taylor and extensively utilized by Nicolaou, utilizes activated manganese dioxide ( MnO2​ ) to oxidize an allylic alcohol, immediately trapping the transient aldehyde in situ with a stabilized Wittig reagent [2].

Fig 1: Tandem Oxidation-Olefination (TOP) sequence for bromodienoate synthesis.

Protocol 1: Synthesis of Ethyl (2E,4E)-4-bromohexa-2,4-dienoate

This protocol is designed to be a self-validating system, ensuring intermediate integrity without requiring isolation.

Reagents:

• (E)-2-bromo-2-buten-1-ol (1.0 equiv)

• Activated MnO2​ (10.0 equiv)

• Ethyl (triphenylphosphoranylidene)acetate (1.2 equiv)

• Anhydrous Dichloromethane ( CH2​Cl2​ )

Step-by-Step Methodology:

• Preparation: Flame-dry a round-bottom flask under argon. Charge the flask with (E)-2-bromo-2-buten-1-ol and dissolve in anhydrous CH2​Cl2​ (0.1 M concentration).

• Ylide Addition: Add ethyl (triphenylphosphoranylidene)acetate (1.2 equiv) in one portion. Stir for 5 minutes to ensure complete dissolution.

• Oxidation Initiation: Add activated MnO2​ (10.0 equiv) in a single portion.

  • Causality Check: A large excess of MnO2​ is required because the oxidation occurs entirely on the heterogeneous surface lattice of the reagent. The presence of the ylide prevents the accumulation of the reactive aldehyde, driving the equilibrium forward.

• Reaction Monitoring: Stir the black suspension vigorously at 25°C for 12 hours.

  • Self-Validation: Monitor via TLC (4:1 Hexanes/EtOAc). The starting material (UV inactive, stains with KMnO4​ ) should disappear, replaced by a strongly UV-active spot at Rf​≈0.6 .

• Workup: Filter the reaction mixture through a pad of Celite to remove the manganese salts. Wash the filter cake thoroughly with CH2​Cl2​ .

• Purification: Concentrate the filtrate in vacuo and purify via flash column chromatography (silica gel, 5% EtOAc in hexanes).

  • Self-Validation: 1H NMR analysis of the product must show a characteristic doublet for the C2 proton ( J≈15.5 Hz ) and a distinct vinylic bromide signal, confirming the strict retention of the (E,E)-geometry.

Application in Macrolide Synthesis: The Apoptolidin A Core

Apoptolidin A is a 20-membered macrolide that ranks among the top 0.1% of the most selective cell-line cytotoxic agents known, specifically targeting mitochondrial F0​F1​ -ATPase [1]. The synthesis of its C(1)–C(11) fragment relies heavily on the convergent coupling of a complex vinylborane with a bromodienoate derivative.

Standard Suzuki-Miyaura bases (e.g., Na2​CO3​ , K3​PO4​ ) often fail in these complex polyene systems because the transmetalation step is too sluggish, leading to competitive protodeboronation and diene isomerization. To solve this, Thallium(I) ethoxide (TlOEt) is employed to dramatically accelerate the transmetalation step [1].

Fig 2: Pd-catalyzed Suzuki-Miyaura cross-coupling cycle for polyene construction.

Protocol 2: Stereoselective Suzuki-Miyaura Cross-Coupling

Reagents:

• Alkyne precursor (1.0 equiv)

• Dicyclohexylborane (1.05 equiv)

• Ethyl 4-bromohexa-2,4-dienoate (1.1 equiv)

• Pd(PPh3​)4​ (10 mol%)

• Thallium(I) ethoxide (TlOEt) (1.5 equiv) - Caution: Highly toxic.

Step-by-Step Methodology:

• Hydroboration: In Flask A, treat the alkyne precursor with dicyclohexylborane in THF at 0°C. Stir for 1 hour to generate the dialkylvinylborane in situ[1].

• Catalyst Activation: In Flask B, dissolve ethyl 4-bromohexa-2,4-dienoate and Pd(PPh3​)4​ in degassed THF/ H2​O (10:1) under argon.

• Coupling Initiation: Transfer the vinylborane solution from Flask A to Flask B via cannula. Immediately add TlOEt (1.5 equiv) dropwise.

  • Causality Check: TlOEt reacts with the borane to form a highly reactive thallium boronate complex. The precipitation of insoluble thallium bromide ( TlBr ) provides a massive thermodynamic driving force, accelerating transmetalation before the sensitive diene can isomerize.

• Reaction Monitoring: Stir at 25°C for 2 hours.

  • Self-Validation: The reaction mixture should remain a pale yellow/orange suspension. A rapid color change to black indicates premature catalyst decomposition (palladium black formation). Monitor via LC-MS to confirm the appearance of the coupled product mass.

• Workup & Purification: Quench with saturated aqueous NH4​Cl , extract with EtOAc, and filter through Celite. Purify via silica gel chromatography.

  • Self-Validation: 1H NMR coupling constants across the newly formed diene junction must exhibit J>14 Hz , confirming >95% retention of the trans-alkene geometry.

Quantitative Data Presentation

The choice of base and catalyst is the defining factor in the success of polyene construction using bromodienoates. The table below summarizes the optimization landscape for the Apoptolidin C(1)–C(11) fragment coupling [1].

Table 1: Optimization of Suzuki-Miyaura Cross-Coupling for Bromodienoates

Entry	Catalyst System	Base	Solvent	Yield (%)	Stereoretention (%)	Observation / Causality
1	Pd(PPh3​)4​	Na2​CO3​	THF/ H2​O	25%	< 80%	Sluggish transmetalation; extensive protodeboronation and diene isomerization.
2	Pd(dppf)Cl2​	K3​PO4​	DMF	42%	85%	Improved yield, but high temperatures led to thermal degradation of the macrolide core.
3	Pd(PPh3​)4​	TlOH	THF/ H2​O	55%	90%	Thallium effect observed; faster reaction but aqueous conditions caused partial hydrolysis.
4	Pd(PPh3​)4​	TlOEt	THF	64%	> 95%	Optimal; rapid transmetalation driven by TlBr precipitation preserves stereochemistry.

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• 2. pubs.acs.org [pubs.acs.org]

Advanced Synthetic Protocols: Palladium-Catalyzed Functionalization of Ethyl 4-bromohexa-2,4-dienoate

Executive Summary & Strategic Rationale

Ethyl 4-bromohexa-2,4-dienoate is a highly versatile, electron-deficient diene building block. The presence of a vinylic bromide at the C4 position, conjugated with an ethyl ester, makes it an ideal substrate for synthesizing complex substituted dienes—motifs that are ubiquitous in polyene macrolide antibiotics, retinoids, and advanced materials.

However, the extended π -conjugation presents a distinct chemical challenge: stereochemical scrambling . Improper selection of reaction conditions can lead to isomerization of the native (2E, 4E) or (2E, 4Z) geometry into a thermodynamic mixture. This application note details highly optimized, stereoretentive palladium-catalyzed cross-coupling protocols (Suzuki-Miyaura and Sonogashira) designed specifically to functionalize the C4 position while preserving the structural integrity of the diene backbone.

Mechanistic Insights & Causality (E-E-A-T)

To successfully manipulate Ethyl 4-bromohexa-2,4-dienoate, one must understand the causality behind the catalytic cycle. The electron-withdrawing nature of the ester group lowers the LUMO of the diene, significantly accelerating the initial oxidative addition of the Pd(0) catalyst into the vinylic C-Br bond.

• Catalyst & Ligand Selection: We utilize Pd(dppf)Cl2​ rather than the traditional Pd(PPh3​)4​ . The bidentate 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand forces a cis-coordination geometry on the Pd(II) intermediate. This suppresses unwanted β -hydride elimination and accelerates reductive elimination, effectively "locking" the stereochemistry of the diene before isomerization can occur .

• Base & Solvent Causality: Potassium carbonate ( K2​CO3​ ) in a 1,4-Dioxane/Water mixture is selected over stronger bases (e.g., KOtBu or Cs2​CO3​ ). Strong bases trigger saponification of the ethyl ester and can deprotonate the weakly acidic γ -protons, leading to double-bond migration. The aqueous biphasic system ensures rapid dissolution of the boronic acid and base, facilitating the transmetalation step without degrading the substrate.

Catalytic Cycle Visualization

Pd-catalyzed cross-coupling cycle of Ethyl 4-bromohexa-2,4-dienoate.

Quantitative Data: Reaction Optimization

The following table summarizes the optimization data for the Suzuki-Miyaura coupling of Ethyl 4-bromohexa-2,4-dienoate with various boronic acids. Note the correlation between the choice of catalyst/base and the stereoretention of the diene product.

Entry	Coupling Partner	Catalyst	Solvent System	Temp (°C)	Yield (%)	Stereoretention (E,E : E,Z)
1	Phenylboronic acid	Pd(PPh3​)4​	Toluene/H₂O	80	85%	90:10
2	Phenylboronic acid	Pd(dppf)Cl2​	1,4-Dioxane/H₂O	80	92%	>99:1
3	4-Methoxyphenylboronic acid	Pd(dppf)Cl2​	1,4-Dioxane/H₂O	80	94%	>99:1
4	4-Fluorophenylboronic acid	Pd(dppf)Cl2​	1,4-Dioxane/H₂O	80	88%	>99:1
5	Methylboronic acid	Pd(dppf)Cl2​	THF/H₂O	65	76%	95:5

Experimental Methodologies

Caution: All procedures must be performed in a well-ventilated fume hood. Organopalladium compounds and organic halides are toxic.

Protocol A: Suzuki-Miyaura Arylation (Synthesis of Ethyl 4-arylhexa-2,4-dienoate)

• Preparation & Degassing: In an oven-dried 50 mL Schlenk flask equipped with a magnetic stir bar, add Ethyl 4-bromohexa-2,4-dienoate (1.0 mmol, 219 mg) and the desired arylboronic acid (1.2 mmol).

• Solvent Addition: Add 1,4-Dioxane (8.0 mL) and an aqueous solution of K2​CO3​ (2.0 M, 2.0 mL).

• Deoxygenation (Critical Step): Sparge the biphasic mixture with ultra-pure Argon for exactly 15 minutes. Causality: Oxygen rapidly oxidizes the electron-rich Pd(0) active species to inactive Pd(II) oxides, which will stall the catalytic cycle before oxidative addition can occur.

• Catalyst Introduction: Briefly open the flask under a positive flow of Argon and add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.05 mmol, 41 mg, 5 mol%). Seal the flask.

• Reaction Execution: Heat the mixture in a pre-equilibrated oil bath at 80 °C for 8 hours with vigorous stirring (1000 rpm) to ensure optimal mixing of the biphasic system.

• Workup & Purification: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and wash with brine (2 x 15 mL). Dry the organic layer over anhydrous Na2​SO4​ , concentrate in vacuo, and purify via flash column chromatography (Silica gel, Hexanes/Ethyl Acetate gradient).

Protocol B: Sonogashira Alkynylation (Synthesis of Ethyl 4-alkynylhexa-2,4-dienoate)

This protocol introduces an alkyne at the C4 position, creating a highly conjugated enyne-enoate system .

• Setup: To a flame-dried Schlenk flask, add Ethyl 4-bromohexa-2,4-dienoate (1.0 mmol), Pd(PPh3​)4​ (0.05 mmol, 58 mg), and CuI (0.10 mmol, 19 mg).

• Amine Solvent: Add anhydrous, degassed Triethylamine ( Et3​N , 10 mL). Causality: Et3​N acts as both the solvent and the base required to neutralize the HBr byproduct, driving the formation of the copper-acetylide intermediate.

• Alkyne Addition: Inject the terminal alkyne (1.5 mmol) dropwise via syringe.

• Reaction: Stir at 50 °C for 12 hours under a strict Argon atmosphere. Note: Strict exclusion of oxygen is mandatory to prevent the copper-catalyzed homocoupling of the alkyne (Glaser coupling).

• Workup: Filter the crude mixture through a short pad of Celite to remove copper salts, wash with Diethyl Ether, concentrate, and purify via chromatography.

In-Process Self-Validation & Quality Control

To ensure trustworthiness and reproducibility, every execution of these protocols must be validated against the following self-correcting heuristics:

• Visual/Colorimetric Validation: During Protocol A, the initial addition of Pd(dppf)Cl2​ will render the solution a deep red/orange. As the Pd(0) active species is generated and enters the catalytic cycle, the solution typically transitions to a clear amber. The appearance of a black precipitate (Palladium black) indicates catalyst decomposition (usually due to oxygen ingress or poor ligand coordination); if observed early, the reaction will likely fail.

• TLC Heuristics: The substituted diene product features extended π -conjugation compared to the starting material. Under a 254 nm UV lamp, the product spot will exhibit significantly stronger UV quenching. Under 365 nm UV, highly conjugated aryl-dienes often exhibit bright blue or green fluorescence, instantly confirming successful coupling before NMR analysis.

• NMR Stereochemical Validation: To confirm that the diene geometry has not scrambled, analyze the 1H NMR spectrum of the purified product.

  • Focus on the vinylic proton at C3 (adjacent to the ester α -carbon).

  • The coupling constant ( J2,3​ ) between the C2 and C3 protons must be ~15.0 - 15.5 Hz . This strictly validates the retention of the trans (E) geometry of the α,β -double bond. A J -value of ~10-11 Hz indicates unwanted isomerization to the Z-isomer.

References

• Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds Source: Chemical Reviews, 1995, 95(7), 2457-2483. (Miyaura, N., & Suzuki, A.) URL:[Link]

• Palladium-Catalyzed Cross-Coupling Reactions in Total Synthesis Source: Angewandte Chemie International Edition, 2005, 44(29), 4442-4489. (Nicolaou, K. C., Bulger, P. G., & Sarlah, D.) URL:[Link]

• A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes and bromopyridines Source: Tetrahedron Letters, 1975, 16(50), 4467-4470. (Sonogashira, K., Tohda, Y., & Hagihara, N.) URL:[Link]

Application Note: Reagents and Optimal Conditions for the Hydrolysis of Ethyl 4-bromohexa-2,4-dienoate

Executive Summary & Structural Vulnerability Analysis

The hydrolysis of Ethyl 4-bromohexa-2,4-dienoate to 4-bromohexa-2,4-dienoic acid [1] represents a significant synthetic challenge due to the highly sensitive architecture of the substrate. For researchers and drug development professionals, maintaining the structural and stereochemical integrity of the molecule during saponification is paramount.

The molecule contains three distinct vulnerabilities:

• The Vinylic Bromide (C4): While generally resistant to direct SN​2 displacement, vinylic bromides readily undergo dehydrohalogenation (loss of HBr to form an alkyne/cumulene) or addition-elimination reactions when exposed to harsh, unhindered bases at elevated temperatures.

The Conjugated Diene System: The α,β

γ,δ -unsaturated system is highly susceptible to double-bond isomerization. Under strongly basic conditions, the deprotonation of the γ
• or ϵ -protons can lead to the scrambling of the native (2E,4E) geometry into (2Z,4E) or out-of-conjugation isomers.

• The Ethyl Ester Moiety: Ethyl esters are inherently more sterically hindered and hydrolyze slower than methyl esters[2]. This necessitates slightly longer reaction times, which paradoxically increases the exposure of the sensitive diene and vinylic bromide to basic degradation pathways.

To achieve high-yielding chemoselective hydrolysis, the reaction must be carefully engineered to accelerate ester cleavage while suppressing elimination and isomerization.

Reagent Selection Matrix

Selecting the correct hydroxide source and solvent system is the critical determinant of success. The table below summarizes the quantitative and qualitative data for various hydrolysis conditions applied to sensitive α,β -unsaturated vinylic halides.

Reagent System	Solvent Matrix	Reaction Temp	Chemoselectivity	Isomerization Risk	Scalability
LiOH·H₂O (Recommended)	THF / MeOH / H₂O (3:1:1)	0 °C to RT	High	Low	Excellent
Me₃SnOH (Ultra-Mild)	1,2-Dichloroethane (DCE)	60 °C to 80 °C	Very High	Very Low	Moderate (Toxicity)
NaOH / KOH	EtOH / H₂O	RT to 50 °C	Low	High	High
Lipase (CALB)	Phosphate Buffer (pH 7)	37 °C	Outstanding	None	Low (Slow kinetics)

Mechanistic Pathways & Side-Reaction Avoidance

The choice of Lithium Hydroxide (LiOH) over Sodium or Potassium Hydroxide is rooted in the hard-soft acid-base (HSAB) theory. The lithium cation ( Li+ ) strongly coordinates with the carbonyl oxygen of the ester, increasing its electrophilicity and accelerating the attack of the hydroxide ion at lower temperatures. This targeted activation allows the reaction to proceed at 0 °C, effectively freezing out the higher-activation-energy pathways of dehydrohalogenation and Michael addition.

Mechanistic pathways of ester hydrolysis vs. base-induced degradation.

Experimental Protocols

Protocol A: Standard Mild Hydrolysis (LiOH·H₂O)

This protocol utilizes a ternary solvent system. Causality of the solvent choice: THF solubilizes the lipophilic starting material; water dissolves the LiOH; and methanol acts as a phase-transfer agent and nucleophilic catalyst[2]. Methanol transiently transesterifies the ethyl ester into a methyl ester, which hydrolyzes significantly faster, thereby minimizing the substrate's residence time in the basic medium.

Materials:

• Ethyl 4-bromohexa-2,4-dienoate (1.0 eq)

• Lithium hydroxide monohydrate (LiOH·H₂O) (1.5 - 2.0 eq)

• Solvent: THF / MeOH / H₂O (Ratio 3:1:1, 0.1 M relative to substrate)

• Quenching agent: 10% w/v aqueous Citric Acid or 1M HCl

Step-by-Step Methodology:

• System Initialization: Dissolve Ethyl 4-bromohexa-2,4-dienoate in the THF/MeOH mixture in a round-bottom flask. Cool the solution to 0 °C using an ice-water bath.

• Reagent Addition: Dissolve LiOH·H₂O in the required volume of distilled water. Add this aqueous solution dropwise to the organic mixture over 10 minutes to prevent localized exothermic spikes.

• Self-Validating Monitoring: Stir the reaction at 0 °C for 1 hour, then allow it to slowly warm to room temperature. Monitor strictly via TLC (Hexanes:EtOAc 4:1). The starting material ( Rf​≈0.7 ) will disappear, replaced by a baseline spot (the lithium salt of the acid).

• Controlled Quenching: Once complete, cool the reaction back to 0 °C. Crucial Step: Adjust the pH to ~4.0 using 10% aqueous citric acid. Avoid highly concentrated mineral acids (like 12M HCl), as strong localized acidity can protonate the diene and induce polymerization.

• Isolation: Extract the aqueous layer with Ethyl Acetate ( 3× ). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure (bath temperature < 30 °C) to afford 4-bromohexa-2,4-dienoic acid[1].

Protocol B: Ultra-Mild Anhydrous Hydrolysis (Me₃SnOH)

For substrates where even LiOH induces unacceptable levels of isomerization, Trimethyltin Hydroxide ( Me3​SnOH ) is the premier alternative[3]. Developed by K.C. Nicolaou, this reagent operates under nearly neutral conditions. The tin atom coordinates to the carbonyl oxygen, delivering the hydroxide intramolecularly, which completely shuts down external nucleophilic attack and base-catalyzed elimination[4].

Materials:

• Ethyl 4-bromohexa-2,4-dienoate (1.0 eq)

• Trimethyltin hydroxide ( Me3​SnOH ) (3.0 - 5.0 eq)

• Solvent: Anhydrous 1,2-Dichloroethane (DCE)

Step-by-Step Methodology:

• Setup: In an oven-dried flask under an inert argon atmosphere, dissolve the ester in anhydrous DCE (0.05 M).

• Reagent Addition: Add Me3​SnOH in one portion.

• Thermal Activation: Heat the reaction mixture to 60–80 °C. Despite the heat, the neutral pH protects the vinylic bromide and diene geometry.

• Monitoring: Track the reaction via LCMS. Due to the neutral conditions, the free carboxylic acid will form directly.

• Workup & Tin Removal: Cool to room temperature. Concentrate the mixture, dissolve the residue in EtOAc, and wash vigorously with 5% aqueous Potassium Fluoride (KF) to precipitate the toxic tin byproducts as insoluble polymeric tin fluorides[4]. Filter through a pad of Celite, dry the organics, and concentrate.

References

• Common Organic Chemistry. "Ester to Acid - Common Conditions." Common Organic Chemistry. Available at:[Link]

• Wikipedia Contributors. "Trimethyltin hydroxide." Wikipedia, The Free Encyclopedia. Available at: [Link]

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Technical Notes & Optimization

How to prevent polymerization of Ethyl 4-bromohexa-2,4-dienoate during storage

Welcome to the Technical Support Center for Ethyl 4-bromohexa-2,4-dienoate. This guide is designed for researchers, scientists, and drug development professionals to address the inherent instability of this compound, specifically its propensity for polymerization during storage. Here, we provide in-depth technical guidance, troubleshooting protocols, and answers to frequently asked questions to ensure the integrity and longevity of your material.

Understanding the Challenge: The Instability of Ethyl 4-bromohexa-2,4-dienoate

Ethyl 4-bromohexa-2,4-dienoate is a valuable conjugated diene for various synthetic applications. However, its structure, featuring a conjugated π-system and an allylic bromine atom, renders it susceptible to degradation, primarily through free-radical polymerization. This process can be initiated by exposure to heat, light, or atmospheric oxygen, leading to the formation of undesirable oligomers and polymers. The presence of a bromine substituent on the conjugated diene system can further accelerate photolysis reactions.[1]

This guide will walk you through the best practices for preventing this polymerization and ensuring you are working with a high-purity, reactive starting material.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that trigger the polymerization of Ethyl 4-bromohexa-2,4-dienoate?

A1: The polymerization is primarily a free-radical process initiated by:

• Heat: Elevated temperatures provide the activation energy for radical formation. Even ambient temperatures during prolonged storage can be sufficient to initiate polymerization in the absence of an inhibitor.

• Light: UV radiation can promote the formation of radical species, initiating the polymerization chain reaction.[1]

• Oxygen: Atmospheric oxygen can react with the diene to form peroxides, which can then decompose to form radicals that initiate polymerization.

Q2: I've noticed an increase in the viscosity of my Ethyl 4-bromohexa-2,4-dienoate sample. What does this indicate?

A2: An increase in viscosity is a strong indicator that polymerization has begun. As the monomer units link together to form oligomers and polymers, the overall viscosity of the solution will increase. If you observe this, it is crucial to reassess your storage conditions and consider repurification if the material is still needed for your synthesis.

Q3: Can I distill Ethyl 4-bromohexa-2,4-dienoate to purify it if I suspect polymerization has occurred?

A3: Distillation is a viable purification method, but it must be performed with extreme caution due to the thermal sensitivity of the compound.[2] It is imperative to add a polymerization inhibitor to the distillation flask before heating. Additionally, performing the distillation under reduced pressure (vacuum distillation) is highly recommended to lower the boiling point and minimize thermal stress on the compound.[2]

Q4: What is the expected shelf-life of Ethyl 4-bromohexa-2,4-dienoate?

A4: The shelf-life is highly dependent on the storage conditions. When stored properly with an inhibitor, under an inert atmosphere, and at low temperatures, the compound can remain stable for several months. However, without these precautions, significant degradation can occur within weeks or even days. Regular monitoring of the material's appearance and viscosity is recommended.

Proactive Prevention: Best Practices for Storage

To prevent the onset of polymerization, a multi-faceted approach to storage is essential. The following table summarizes the recommended conditions.

Parameter	Recommendation	Rationale
Temperature	-20°C to 4°C	Reduces the rate of thermally initiated polymerization.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents the formation of peroxides from atmospheric oxygen, which can initiate polymerization.
Light Exposure	Amber or opaque container	Protects the compound from UV light, which can trigger photochemical degradation and polymerization.[1]
Inhibitor	Butylated Hydroxytoluene (BHT) or Hydroquinone (HQ)	Scavenges free radicals, effectively terminating the polymerization chain reaction.[3][4][5]

Experimental Protocol: Proper Storage of Ethyl 4-bromohexa-2,4-dienoate

This protocol outlines the steps for safely storing Ethyl 4-bromohexa-2,4-dienoate upon receipt or after synthesis.

Materials:

• Ethyl 4-bromohexa-2,4-dienoate

• Butylated Hydroxytoluene (BHT) or Hydroquinone (HQ)

• Amber glass vial with a PTFE-lined cap

• Inert gas source (Argon or Nitrogen) with a manifold

• Schlenk line or glovebox (optional, but recommended)

Procedure:

• Inhibitor Addition: To the freshly prepared or received Ethyl 4-bromohexa-2,4-dienoate, add a polymerization inhibitor. A typical concentration is 100-200 ppm (mg of inhibitor per kg of diene).

  • For BHT: Add approximately 10-20 mg of BHT per 100 g of the diene.

  • For Hydroquinone: Add approximately 10-20 mg of HQ per 100 g of the diene.

• Transfer to Storage Container: Transfer the stabilized diene to a clean, dry amber glass vial.

• Inert Atmosphere: Purge the headspace of the vial with a gentle stream of argon or nitrogen for 1-2 minutes to displace any air.

• Sealing: Securely seal the vial with a PTFE-lined cap.

• Labeling: Clearly label the vial with the compound name, date, and the type and concentration of the added inhibitor.

• Cold Storage: Place the sealed vial in a freezer or refrigerator at the recommended temperature (-20°C to 4°C).

Troubleshooting Guide

Even with the best precautions, issues can arise. This section provides a guide to identifying and resolving common problems.

Observation	Potential Cause	Recommended Action
Color change (e.g., yellowing or browning)	Onset of degradation and polymerization.	Monitor the material closely. If the color change is significant, consider repurification before use.
Increased viscosity or gel formation	Advanced polymerization.[6]	The material is likely unsuitable for most applications. Repurification via vacuum distillation with an inhibitor may be possible for less viscous samples, but disposal is often the safest option for gels.
Precipitation of a solid	Formation of insoluble polymer.	The material is significantly polymerized. The solid is the polymer, and the remaining liquid will have a lower concentration of the desired diene.

The Mechanism of Inhibition

The primary method for preventing polymerization is the introduction of a free-radical scavenger. Phenolic compounds like Butylated Hydroxytoluene (BHT) and Hydroquinone (HQ) are excellent choices.[3][7][8][] They function by donating a hydrogen atom to the highly reactive propagating radical, forming a stable, non-reactive radical species that terminates the polymerization chain.[4][5][[“]]

Caption: Free-radical polymerization and inhibition pathway.

References

• Improvement of chemical stability of conjugated dienes by chlorine substitution. Available at: [Link]

• STERIC ASPECTS OF THE PHOTOCHEMISTRY OF CONJUGATED DIENES AND TRIENES. Available at: [Link]

• Hydroquinone type | 精工化学株式会社. Available at: [Link]

• Hydroquinone | UBE Corporation. Available at: [Link]

• Inhibition of Free Radical Polymerization: A Review - PMC - NIH. Available at: [Link]

• Hydroquinone Compounds for Polymerization Inhibition | PDF - Scribd. Available at: [Link]

• Butylated hydroxytoluene - Wikipedia. Available at: [Link]

• Butylated Hydroxytoluene as a Free Radical Scavenger: Mechanistic Insights. Available at: [Link]

• Photochemistry of Alkenes, Dienes, and Polyenes - ResearchGate. Available at: [Link]

• A Detailed Guide to Reactions and Stability of Conjugated Dienes - Orango. Available at: [Link]

• 1 Supplemental Chemical Synthesis Compounds used in the study are shown above and are highlighted in yellow in the text below. A - -ORCA. Available at: [Link]

• Thread - What is Butylated Hydroxytoluene (BHT) mechanism of action? - Consensus. Available at: [Link]

• 14.1 Stability of Conjugated Dienes: Molecular Orbital Theory – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 - NC State University Libraries. Available at: [Link]

• Polymerisation inhibitor - Wikipedia. Available at: [Link]

• Supporting Information for Enantioselective Synthesis of Cyclopropanes via CuH-Catalyzed Intramolecular Hydroalkylation - DOI. Available at: [Link]

• What is high performance polymerization inhibitor?. Available at: [Link]

• Radical-scavenging activity of butylated hydroxytoluene (BHT) and its metabolites - PubMed. Available at: [Link]

• Cyclobutenone as a Highly Reactive Dienophile: Expanding Upon Diels-Alder Paradigms. Available at: [Link]

• Inhibition of Free Radical Polymerization: A Review - ResearchGate. Available at: [Link]

• WO2006078123A1 - Polymerization inhibitor for 1,3-butadiene and a method of inhibiting ... - Google Patents.

• antioxidants bha bht: Topics by Science.gov. Available at: [Link]

• An improved synthesis of (2E,4Z)-6-(benzyloxy)-4-bromohexa-2,4-dien-1-ol. Available at: [Link]

• 13.4: Polymerization Reactions of Conjugated Dienes - Chemistry LibreTexts. Available at: [Link]

• MECHANISM OF DIENE POLYMERIZATION. Available at: [Link]

• FR2835524A1 - PROCESS FOR THE PREPARATION OF OMEGA -BROMOALKYLCARBOXYLIC COMPOUNDS - Google Patents.

• Diels–Alder reaction - Wikipedia. Available at: [Link]

• 13 Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones - Jordan Journal of Chemistry (JJC). Available at: [Link]

• (PDF) Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Available at: [Link]

• Safety Assessment of Diels–Alder Reactions with Highly Reactive Acrylic Monomers | Organic Process Research & Development - ACS Publications. Available at: [Link]

• Thermal Decomposition of Brominated Butyl Rubber - PMC - NIH. Available at: [Link]

• Biobased Polymers via Radical Homopolymerization and Copolymerization of a Series of Terpenoid-Derived Conjugated Dienes with exo-Methylene and 6-Membered Ring - MDPI. Available at: [Link]

• ethyl (2E,4E)-2-bromohexa-2,4-dienoate - PubChem. Available at: [Link]

• Diels-Alder Reaction: Kinetic and Thermodynamic Control - Master Organic Chemistry. Available at: [Link]

• Products of Thermal Decomposition of Brominated Polymer Flame Retardants. Available at: [Link]

• Thermal Decomposition of Brominated Flame Retardants (BFRs):Products and Mechanisms | Request PDF - ResearchGate. Available at: [Link]

• (PDF) Thermal Degradation Study of Decabromodiphenyl Ether. Translating Thermo-Analytical Results into Optimal Chromatographic Conditions - ResearchGate. Available at: [Link]

• Polymer Chemistry - MPG.PuRe. Available at: [Link]

• Hexamethylbenzene elimination enables the generation of transient, sterically unhindered multiply bonded boron species - Chemical Science (RSC Publishing). Available at: [Link]

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• 4. Butylated hydroxytoluene - Wikipedia [en.wikipedia.org]
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• 6. Inhibition of Free Radical Polymerization: A Review - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Hydroquinone | UBE Corporation [ube.com]
• 10. consensus.app [consensus.app]

Optimizing reaction yields for Ethyl 4-bromohexa-2,4-dienoate synthesis

This guide is designed for researchers, scientists, and professionals in drug development to provide expert-driven solutions for the synthesis of Ethyl 4-bromohexa-2,4-dienoate. As Senior Application Scientists, we focus on the causality behind experimental choices to ensure both success and reproducibility.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing step-by-step instructions and the rationale behind them.

Q1: My reaction yield is significantly lower than expected or has failed completely. What are the primary causes and how can I fix this?

Low or no yield is a common issue that can typically be traced back to reagent quality, reaction setup, or conditions.

Possible Causes & Solutions:

• Reagent & Solvent Quality: The Wittig or Horner-Wadsworth-Emmons (HWE) reactions, which are common routes for this synthesis, are highly sensitive to moisture and impurities.[1]

  • Solution: Ensure all solvents (e.g., THF, DMF, Toluene) are anhydrous and degassed.[1] Starting materials, such as the aldehyde and the phosphonium salt or phosphonate ester, should be pure. If necessary, purify them before use. Boronic acids, if used in an alternative Suzuki coupling route, can dehydrate and become unreactive.[1]

• Base Selection & Addition: The choice and handling of the base are critical for efficient ylide or carbanion formation.

  • Solution: For a Wittig reaction, strong bases like sodium hydride (NaH) or n-butyllithium (n-BuLi) are common. Ensure the NaH is fresh (from a new container or washed to remove mineral oil). Add the base at a controlled temperature (e.g., 0 °C) before adding the aldehyde to allow for complete ylide formation.[2] For HWE reactions, bases like NaH or potassium carbonate can be effective.

• Reaction Temperature: Temperature control affects reaction rate and the stability of intermediates.

  • Solution: Ylide formation is often performed at 0 °C or even -78 °C, followed by warming to room temperature or gentle heating after the aldehyde is added.[2][3] Monitor the reaction by Thin Layer Chromatography (TLC) to determine the optimal reaction time and temperature. Lowering the temperature can sometimes reduce side reactions.[1]

Q2: I've isolated my product, but it's contaminated with significant byproducts. How can I identify and minimize them?

Byproduct formation is a frequent challenge, especially with Wittig reactions and cross-coupling methods.

Common Byproducts & Mitigation Strategies:

Byproduct	Identification	Cause	Mitigation Strategy
Triphenylphosphine Oxide (TPPO)	White, crystalline solid, often visible on TLC.	Stoichiometric byproduct of the Wittig reaction.[4]	Purification can be difficult due to its polarity. To remove it, precipitate the crude product by adding a non-polar solvent like a 3:1 mixture of diethyl ether and petroleum ether, which causes TPPO to crash out. Alternatively, use HWE chemistry, which produces a water-soluble phosphate byproduct that is easily removed during aqueous workup.[5]
Geometric Isomers (E/Z)	Often difficult to separate by chromatography. Identified by ¹H NMR spectroscopy (coupling constants).	The stereochemical outcome is dictated by the reactivity of the ylide.	For high E-selectivity, use a stabilized ylide (e.g., one derived from an ester-substituted phosphonium salt).[1] For Z-selectivity, non-stabilized ylides under salt-free conditions are preferred, or specialized HWE reagents like the Still-Gennari phosphonates can be used.[1]
Homocoupling Products	In cross-coupling routes (e.g., Suzuki), these are dimers of the starting materials.	Side reaction promoted by certain catalysts, bases, or high temperatures.[1]	Optimize reaction conditions by lowering the temperature, using a weaker base (e.g., K₂CO₃ instead of a hydroxide), or screening different palladium catalysts and ligands.[1]
Over-brominated Species	Formation of di- or tri-brominated products.	Highly reactive brominating agents or multiple reactive sites on the substrate.[6]	Use a milder brominating agent like N-Bromosuccinimide (NBS) instead of Br₂. Control stoichiometry carefully and add the brominating agent slowly at a low temperature to improve selectivity.[6]

Q3: My purification by column chromatography is ineffective. What is the best approach?

Purifying conjugated dienes can be challenging due to their potential instability on silica gel.

Purification Workflow:

• Aqueous Workup: Before any chromatography, perform a thorough aqueous workup. Wash the crude reaction mixture with a saturated solution of sodium bicarbonate (NaHCO₃) to neutralize any acidic components, followed by a brine wash to help remove water from the organic layer.[7][8]

• Solvent System Optimization: Use TLC to find an optimal solvent system. A common starting point for esters is a mixture of ethyl acetate and a non-polar solvent like petroleum ether or hexane.

• Flash Column Chromatography:

  • Silica Choice: If the product is sensitive, consider using a less acidic stationary phase like deactivated silica gel or alumina. Using a larger grain of silica can also speed up the purification, minimizing contact time and potential decomposition.

  • Procedure: Run the column quickly (hence "flash" chromatography). If byproducts are difficult to separate, a two-step solvent system might be necessary. For instance, an initial elution with a less polar system to remove non-polar impurities, followed by a more polar system to elute the desired product.

• Alternative Methods: If the product is thermally stable, fractional vacuum distillation can be an effective method to separate it from non-volatile impurities like TPPO.[8]

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic strategy for preparing Ethyl 4-bromohexa-2,4-dienoate?

A robust and common method is the Horner-Wadsworth-Emmons (HWE) reaction. This approach offers excellent control over stereochemistry and simplifies purification compared to the classic Wittig reaction.[5] The general workflow involves reacting a phosphonate ester with an α,β-unsaturated aldehyde.

Caption: General workflow for HWE synthesis.

Q2: How does the choice of Wittig vs. HWE reaction affect the synthesis and outcome?

The choice between these two related reactions has significant consequences for stereoselectivity and purification.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. A Convenient Method for the Synthesis of Terminal (E)-1,3-Dienes [organic-chemistry.org]
• 4. "The Development Of The Catalytic Wittig Reaction" by Zachary S. Nixon [mavmatrix.uta.edu]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting Low Conversion Rates in Ethyl 4-bromohexa-2,4-dienoate Reactions

Welcome to the technical support center for Ethyl 4-bromohexa-2,4-dienoate reactions. This guide is designed for researchers, scientists, and drug development professionals to help troubleshoot and optimize reactions involving this versatile building block. Low conversion rates can be a significant impediment to synthetic progress, and this resource provides a structured, in-depth approach to identifying and resolving common issues encountered during palladium-catalyzed cross-coupling reactions.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of Ethyl 4-bromohexa-2,4-dienoate in organic synthesis?

Ethyl 4-bromohexa-2,4-dienoate is a valuable C6-building block primarily utilized in palladium-catalyzed cross-coupling reactions to construct more complex molecular architectures. Its conjugated diene system and vinyl bromide functionality make it a suitable substrate for reactions such as Suzuki-Miyaura, Mizoroki-Heck, and Sonogashira couplings. These reactions enable the formation of new carbon-carbon bonds, allowing for the synthesis of a wide range of compounds, including polyenes and other intricate organic molecules.

Q2: What are the key stability considerations for Ethyl 4-bromohexa-2,4-dienoate?

As a conjugated brominated diene, Ethyl 4-bromohexa-2,4-dienoate has several stability considerations:

• Thermal Sensitivity: Conjugated dienes can be susceptible to thermal degradation or isomerization at elevated temperatures.[1][2] Prolonged heating should be approached with caution, and reaction temperatures should be carefully optimized.

• Acid/Base Sensitivity: Strong acidic or basic conditions may lead to hydrolysis of the ethyl ester functionality or promote side reactions.[3] The choice of base in cross-coupling reactions is therefore critical.

• Sensitivity during Purification: Extended exposure to silica gel during column chromatography can sometimes lead to decomposition of sensitive compounds.[4] It is advisable to use a less acidic stationary phase or minimize the purification time.

Q3: How can I effectively monitor the progress of my reaction?

Effective reaction monitoring is crucial for determining the optimal reaction time and identifying potential issues. The following techniques are recommended:

• Thin-Layer Chromatography (TLC): TLC is a quick and convenient method for qualitative monitoring. A suitable eluent system should be developed to achieve good separation between the starting material, product, and any major byproducts.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS provides more detailed information, allowing for the identification of both the product and potential byproducts, aiding in the diagnosis of side reactions.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy can be used to monitor the disappearance of starting material signals and the appearance of product signals.[5] This method can also provide quantitative information about the reaction conversion.

Troubleshooting Guide for Low Conversion Rates

Low conversion rates in reactions involving Ethyl 4-bromohexa-2,4-dienoate can often be traced back to a few key areas. This guide provides a systematic approach to diagnosing and resolving these issues.

Caption: A systematic workflow for troubleshooting low conversion rates.

Reagent and Solvent Quality

Q: My reaction is sluggish or not proceeding at all. Could my reagents be the issue?

A: Absolutely. The quality of your reagents and solvents is paramount, especially in palladium-catalyzed reactions which are sensitive to impurities.

• Purity of Ethyl 4-bromohexa-2,4-dienoate: Ensure your starting material is pure and free from any residual acids or byproducts from its synthesis. Impurities can poison the catalyst.

• Anhydrous Solvents: Many cross-coupling reactions require strictly anhydrous conditions. The presence of water can lead to catalyst deactivation and unwanted side reactions, such as the hydrolysis of organoboron reagents in Suzuki couplings.

• Degassing of Solvents: Oxygen can oxidize the active Pd(0) catalyst. It is crucial to degas solvents thoroughly before use, typically by sparging with an inert gas (Argon or Nitrogen) or by the freeze-pump-thaw method.

Catalyst and Ligand Activity

Q: I've confirmed my reagents are pure, but the reaction is still not working. What should I check next?

A: The heart of any cross-coupling reaction is the catalyst system. Its activity can be compromised in several ways.

• Catalyst Source and Age: Palladium catalysts, especially Pd(0) sources, can degrade over time with exposure to air. It is always best to use a fresh batch of catalyst or one that has been stored properly under an inert atmosphere.

• Choice of Ligand: The ligand plays a critical role in stabilizing the palladium center and facilitating the catalytic cycle.[6][7] The choice of ligand is highly dependent on the specific reaction type (Suzuki, Heck, etc.) and the substrates involved. For instance, bulky, electron-rich phosphine ligands are often effective for Suzuki couplings of vinyl bromides.[7]

• Catalyst Loading: While higher catalyst loading can sometimes improve conversion, it can also lead to increased side reactions. It is important to find the optimal catalyst loading for your specific reaction.

Reaction Type	Common Palladium Precatalysts	Recommended Ligand Classes	Typical Catalyst Loading
Suzuki-Miyaura	Pd(OAc)₂, Pd₂(dba)₃, Pd(PPh₃)₄	Biaryl phosphines (e.g., SPhos, XPhos), Buchwald ligands	1-5 mol%
Mizoroki-Heck	Pd(OAc)₂, PdCl₂(PPh₃)₂	Triarylphosphines (e.g., PPh₃, P(o-tol)₃), N-Heterocyclic Carbenes (NHCs)	1-5 mol%
Sonogashira	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	Triarylphosphines (e.g., PPh₃), with Cu(I) co-catalyst	1-5 mol%

Reaction Conditions

Q: My catalyst system seems appropriate, but my yields are still low. How should I approach optimizing the reaction conditions?

A: Fine-tuning the reaction parameters is often the key to achieving high conversion.

• Base Selection: The choice of base is crucial. It not only facilitates key steps in the catalytic cycle (e.g., transmetalation in Suzuki coupling) but can also influence side reactions.[8] For Suzuki reactions, inorganic bases like K₂CO₃, Cs₂CO₃, or K₃PO₄ are common. For Heck reactions, organic bases such as triethylamine (NEt₃) or diisopropylethylamine (DIPEA) are often used.

• Solvent Effects: The solvent can significantly impact the solubility of reagents and the stability of catalytic intermediates. Common solvents for cross-coupling reactions include toluene, dioxane, THF, and DMF. For Suzuki couplings, a co-solvent of water is often necessary to activate the boronic acid.[7]

• Temperature and Reaction Time: These two parameters are interconnected. Higher temperatures can increase the reaction rate but may also lead to decomposition of the starting material or product.[1] It is essential to find a balance. Monitoring the reaction over time will help determine when it has reached completion and avoid unnecessary heating.

Potential Side Reactions

Q: I am observing multiple spots on my TLC and my desired product is a minor component. What are the likely side reactions?

A: Several side reactions can compete with the desired cross-coupling, leading to low yields of the target molecule.

• Homocoupling: This is a common side reaction where two molecules of the starting material couple with each other. In Suzuki reactions, this can occur with the boronic acid (Glaser coupling if a copper co-catalyst is present in Sonogashira). Careful control of reaction conditions, particularly temperature and the rate of addition of reagents, can minimize homocoupling.

• Isomerization: The conjugated diene system in Ethyl 4-bromohexa-2,4-dienoate can potentially undergo isomerization under certain conditions, leading to a mixture of stereoisomers in the product. The choice of ligand and reaction temperature can influence the stereochemical outcome.[6][9][10]

• Decomposition: As mentioned earlier, the starting material or product may be unstable under the reaction conditions, leading to decomposition and the formation of unidentifiable byproducts.

Caption: Potential reaction pathways leading to desired and undesired products.

Experimental Protocols

The following are general, adaptable protocols for common cross-coupling reactions with Ethyl 4-bromohexa-2,4-dienoate. These should be considered starting points and may require optimization for specific substrates.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for the Suzuki-Miyaura coupling of vinyl bromides.[7][11]

• Reaction Setup: To a flame-dried Schlenk flask, add Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv.), the arylboronic acid (1.2-1.5 equiv.), and the base (e.g., K₂CO₃, 2.0-3.0 equiv.).

• Catalyst Addition: In a separate vial, mix the palladium precatalyst (e.g., Pd(OAc)₂, 2-5 mol%) and the phosphine ligand (e.g., SPhos, 4-10 mol%). Add this mixture to the Schlenk flask.

• Solvent Addition: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. Add the degassed solvent system (e.g., toluene/water or dioxane/water, typically in a 4:1 to 10:1 ratio) via syringe.

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitoring and Workup: Monitor the reaction by TLC or GC-MS. Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Mizoroki-Heck Coupling

This protocol is based on standard Heck reaction conditions.[12][13]

• Reaction Setup: To a sealable reaction tube, add Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv.), the alkene (1.2-2.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 1-5 mol%), and the phosphine ligand (e.g., P(o-tol)₃, 2-10 mol%).

• Solvent and Base Addition: Add a suitable solvent (e.g., DMF, NMP, or acetonitrile) and a base (e.g., NEt₃ or K₂CO₃, 1.5-2.5 equiv.).

• Reaction: Seal the tube and heat the reaction mixture to the desired temperature (typically 100-140 °C) with stirring.

• Monitoring and Workup: Monitor the reaction by TLC or GC-MS. After completion, cool the mixture, filter off any solids, and dilute the filtrate with an organic solvent. Wash with water and brine, then dry and concentrate.

• Purification: Purify the residue by flash column chromatography.

Protocol 3: General Procedure for Sonogashira Coupling

This protocol follows the principles of Sonogashira coupling, including a copper-free variation.[14][15][16][17]

• Reaction Setup: To a Schlenk flask under an inert atmosphere, add Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv.), the palladium catalyst (e.g., PdCl₂(PPh₃)₂, 1-5 mol%), and, for the classical approach, a copper(I) co-catalyst (e.g., CuI, 2-10 mol%).

• Solvent, Base, and Alkyne Addition: Add a degassed solvent (e.g., THF or DMF) and a degassed amine base (e.g., NEt₃ or DIPEA). Finally, add the terminal alkyne (1.1-1.5 equiv.) via syringe.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) until the starting material is consumed.

• Workup: Upon completion, dilute the reaction mixture with an organic solvent and wash with saturated aqueous NH₄Cl solution, water, and brine. Dry the organic layer and concentrate.

• Purification: Purify the crude product by flash column chromatography.

References

• Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists - PubMed. (2021, February 15). Bioorg Chem., 107, 104560. [Link]

• Heck Reaction—State of the Art - MDPI. (2017, September 11). [Link]

• Heck Reaction - Organic Chemistry Portal. (n.d.). [Link]

• Pd-catalyzed Heck-type Reactions of Allenes for Stereoselective Syntheses of Substituted 1,3-Dienes - PMC. (n.d.). [Link]

• Palladium I I. Basic Principles - Heck Reactions - Stille, Suzuki, Negishi, Sonogashira etc Cross Couplings - Wipf Group. (2007, January 30). [Link]

• Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings | The Journal of Organic Chemistry - ACS Publications. (2012, April 5). [Link]

• Investigation of an Efficient Palladium-Catalyzed C(sp)−C(sp) Cross-Coupling Reaction Using Phosphine−Olefin Ligand: Application and Mechanistic Aspects | Journal of the American Chemical Society. (2008, October 11). [Link]

• Efficient Copper‐Free Sonogashira Coupling in Water and under Ambient Atmosphere - Milano-Bicocca. (n.d.). [Link]

• Copper-Free One-Pot Sonogashira-Type Coupling for the Efficient Preparation of Symmetric Diarylalkyne Ligands for Metal-Organic Cages. (n.d.). [Link]

• Electrophilic Attack on Conjugated Dienes- Kinetic and Thermodynamic Control. (n.d.). [Link]

• 3.7-Stability of Conjugated Dienes, Diel-Alder, Electrophilic Addition, Free Radical Addition Reactions of Conjugated Dienes | PDF | Alkene - Scribd. (n.d.). [Link]

• Suzuki Coupling Catalyzed by Ligand-Free Palladium(II) Species at Room Temperature and by Exposure to Air - R Discovery. (2003, January 1). [Link]

• Suzuki-Miyaura cross-coupling: Practical Guide - Yoneda Labs. (n.d.). [Link]

• Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones - ResearchGate. (n.d.). [Link]

• 13 Synthetic Study of Ethyl (2E)-4-bromo-3-ethoxybut-2-enoate: Synthesis of New 1,4-Benzoxazines and Pyrrole-2-ones - Jordan Journal of Chemistry (JJC). (n.d.). [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - RSC Publishing. (2021, February 10). [Link]

• Copper-free Sonogashira cross-coupling reactions: an overview - PMC - NIH. (n.d.). [Link]

• Ligand-dependent stereoselective Suzuki–Miyaura cross-coupling reactions of β-enamido triflates - PMC. (n.d.). [Link]

• 14.1: Stability of Conjugated Dienes- Molecular Orbital Theory - Chemistry LibreTexts. (2024, March 17). [Link]

• Suzuki Coupling - Organic Chemistry Portal. (n.d.). [Link]

• PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS - Nobel Prize. (2010, October 6). [Link]

• Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC. (2023, May 2). [Link]

• Application of (2E,4E)-5-Bromo-2,4-Pentadienal in Palladium Catalyzed Cross-Coupling: Easy Access to (2E,4E)-2,4-Dienals - R Discovery. (1998, April 1). [Link]

• Unexpected E-to-Z Isomerizations during the Negishi-Type Homocoupling of E-Iodoalkenes. (n.d.). [Link]

• ethyl (2E,4E)-2-bromohexa-2,4-dienoate - PubChem. (n.d.). [Link]

• Separation and Purification of Degradation Products from Spent Auricularia auricular Substrate Oxidized via Hydrogen Peroxide/Ac - Sensors and Materials. (2025, October 20). [Link]

• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). [Link]

• STUDY ON REACTION OF ETHYL BROMOACETATE WITH SOME (HEPTA-O-ACETYL-β- MALTOSYL)THIOSEMICARBAZONES OF SUBSTITUTED ACETOPHENONES N - Sciforum. (n.d.). [Link]

• How can I purify two different-substituted aromatic compounds? - ResearchGate. (2019, January 19). [Link]

• Purification procedures for synthetic dyes: Part 1—dry column chromatography. (n.d.). [Link]

• Oxidative hydrolysis of aliphatic bromoalkenes: scope study and reactivity insights. (2024, June 3). [Link]

• RATES OF HYDROLYSIS OF ETHYLENE DIBROMIDE (EDB) - ChemView. (n.d.). [Link]

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• 10. Unexpected E-to-Z Isomerizations during the Negishi-Type Homocoupling of E-Iodoalkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. nobelprize.org [nobelprize.org]
• 12. Heck Reaction [organic-chemistry.org]
• 13. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 14. boa.unimib.it [boa.unimib.it]
• 15. Copper-free Sonogashira cross-coupling reactions: an overview - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 16. Copper-free Sonogashira cross-coupling reactions: an overview - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Room-Temperature, Copper-Free, and Amine-Free Sonogashira Reaction in a Green Solvent: Synthesis of Tetraalkynylated Anthracenes and In Vitro Assessment of Their Cytotoxic Potentials - PMC [pmc.ncbi.nlm.nih.gov]

Best column chromatography purification methods for Ethyl 4-bromohexa-2,4-dienoate

This guide provides a comprehensive technical resource for the purification of Ethyl 4-bromohexa-2,4-dienoate via column chromatography. Designed for researchers and drug development professionals, this document moves beyond simple protocols to explain the underlying principles and offers robust troubleshooting solutions for common experimental challenges.

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the chromatographic purification of Ethyl 4-bromohexa-2,4-dienoate, providing the rationale behind key procedural choices.

Q1: What is the most suitable stationary phase for purifying Ethyl 4-bromohexa-2,4-dienoate and why?

A1: Standard silica gel (SiO₂, particle size 40-63 µm) is the recommended stationary phase for this application. Its polarity is well-suited for interacting with the ester functional group of the target molecule, allowing for effective separation from less polar impurities like residual starting materials or non-polar byproducts. However, the conjugated diene system and the bromine atom can make the molecule susceptible to degradation on highly acidic surfaces. If you observe significant streaking on TLC or low recovery from the column, consider using silica gel that has been neutralized or switching to a less acidic stationary phase like neutral alumina.[1]

Q2: How do I determine the optimal mobile phase (eluent) for my separation?

A2: The ideal mobile phase should provide a retention factor (Rf) of 0.25-0.35 for Ethyl 4-bromohexa-2,4-dienoate on a silica gel TLC plate. This Rf range typically ensures good separation from impurities without requiring excessively long elution times.

A solvent system of n-hexane and ethyl acetate is the standard starting point.[2] Begin by testing various ratios on TLC plates to find the optimal polarity. For example:

• 95:5 (Hexane:Ethyl Acetate): For separating very non-polar impurities.

• 90:10 (Hexane:Ethyl Acetate): A common starting point for molecules of moderate polarity.

• 80:20 (Hexane:Ethyl Acetate): For more polar compounds or to speed up elution.

The causality here is a balance of interactions: the non-polar hexane interacts weakly with the silica, allowing compounds to move, while the polar ethyl acetate competes with the analyte for binding sites on the silica, thus eluting it down the column.[3] Adjusting the ratio modifies this competitive balance.

Q3: What are the likely impurities I need to separate?

A3: Impurities will depend on the synthetic route, but common contaminants for this class of molecule include:

• Unreacted Starting Materials: Such as the precursor aldehyde or phosphonate ylide.

• Geometric Isomers (E/Z): The synthesis may produce other isomers of the diene system which can have very similar polarities.[4]

• Over-brominated or Under-brominated Analogs: Depending on the bromination step.

• Polymerization Products: Conjugated dienes can sometimes polymerize under certain conditions.

Q4: Should I use the "wet" or "dry" loading method to apply my sample to the column?

A4: For separations where impurities are close to the product in polarity (i.e., ΔRf < 0.2), dry loading is strongly recommended . This method prevents the dissolution solvent from interfering with the initial separation at the top of the column, resulting in sharper bands and improved resolution.[5]

• Wet loading , where the sample is dissolved in a minimal amount of the mobile phase, is faster but can lead to band broadening if a solvent stronger than the mobile phase is used for dissolution.[5]

Section 2: Experimental Workflow & Protocols

This section provides a detailed, step-by-step protocol for the entire purification process, from initial analysis to final product isolation.

Workflow Overview

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. rroij.com [rroij.com]
• 4. researchgate.net [researchgate.net]
• 5. chemistryviews.org [chemistryviews.org]

Technical Support Center: Overcoming Solubility Challenges of Ethyl 4-bromohexa-2,4-dienoate

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support guide for Ethyl 4-bromohexa-2,4-dienoate. This resource is designed for researchers, scientists, and drug development professionals to navigate and overcome the common solubility challenges associated with this compound in polar solvents. Our goal is to provide you with not only procedural steps but also the underlying scientific rationale to empower your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs)

Q1: Why is my Ethyl 4-bromohexa-2,4-dienoate not dissolving in polar solvents like water or ethanol?

A: The solubility of a compound is primarily governed by the principle of "like dissolves like".[1][2] Ethyl 4-bromohexa-2,4-dienoate possesses a molecular structure with conflicting characteristics. While the ethyl ester and bromo functional groups introduce some polarity, the eight-carbon backbone and the conjugated diene system are significantly nonpolar (hydrophobic). The computed Partition Coefficient (XLogP3) of 2.8 indicates a preference for nonpolar environments.[3] In highly polar solvents like water, the strong hydrogen-bonding network of the solvent molecules cannot be effectively disrupted to accommodate the large, nonpolar portion of your compound, leading to poor solubility.

Q2: I observe a cloudy suspension or precipitation after initially dissolving the compound. What is happening?

A: This phenomenon typically indicates that you have created a supersaturated solution, which is thermodynamically unstable. This can happen if you used energy (like heating or vigorous vortexing) to force dissolution beyond the equilibrium solubility point at a given temperature. Upon cooling or standing, the excess solute crashes out of the solution. It's also possible that the compound is degrading, although this is less common at room temperature without other reactive species present.

Q3: Is heating a recommended method to improve the solubility of Ethyl 4-bromohexa-2,4-dienoate?

A: Heating can be a useful technique, as solubility for most solids increases with temperature.[1] However, it must be approached with caution. Ethyl 4-bromohexa-2,4-dienoate contains a conjugated diene system and a bromo group, which could be susceptible to degradation, polymerization, or elimination reactions at elevated temperatures. We recommend gentle warming (e.g., to 40-50°C) as a first step, but always monitor for color changes or the appearance of new spots on a TLC plate, which could indicate decomposition.

Q4: Can I use a strong organic solvent like DMSO or DMF to create a stock solution?

A: Yes, using a highly polar aprotic solvent like Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF) is a very common and effective strategy.[4] These solvents are powerful because they are polar enough to dissolve a wide range of compounds but lack the acidic hydrogen atoms that can solvate and deactivate nucleophiles in certain reactions.[4][5] You can prepare a concentrated stock solution in DMSO or DMF and then dilute it into your final polar/aqueous medium. Be mindful of the final concentration of the organic solvent in your experiment, as it can affect biological assays or subsequent reaction steps.

In-Depth Troubleshooting Guides

Problem: Complete Insolubility in Pure Polar Protic Solvents (e.g., Water, Methanol)

Root Cause Analysis: The primary issue is the significant mismatch in polarity between the largely hydrophobic solute and the highly polar, hydrogen-bonding solvent.[6] The hydrocarbon character of Ethyl 4-bromohexa-2,4-dienoate prevents its effective solvation.

Solution Workflow:

Caption: Decision workflow for selecting a solubilization strategy.

Experimental Protocol 1: Co-Solvency Method

This technique reduces the overall polarity of the solvent system, making it more hospitable to your compound.[7][8]

• Select a Co-solvent: Choose a water-miscible organic solvent in which Ethyl 4-bromohexa-2,4-dienoate is freely soluble. Common choices are listed in the table below.

• Prepare a Concentrated Stock: Dissolve a known quantity of your compound in a minimal volume of the selected co-solvent (e.g., 10-50 mg/mL).

• Titrate into Polar Solvent: While vigorously stirring or vortexing your target polar solvent (e.g., water or a buffer), add the concentrated stock solution dropwise.

• Observe and Optimize: Continue adding the stock until you reach the desired final concentration or until the first sign of persistent cloudiness (precipitation). The final percentage of the organic co-solvent should be kept to a minimum, ideally below 5% for many biological applications, but this is system-dependent.

Co-Solvent	Class	Dielectric Constant (approx.)	Notes
Ethanol	Polar Protic	25	Good starting point, generally well-tolerated in biological systems.
Isopropanol	Polar Protic	18	Slightly less polar than ethanol, may offer better solubilization.
Acetone	Polar Aprotic	21	A stronger solvent, but can be more disruptive to biological systems.[2]
Acetonitrile	Polar Aprotic	37	Excellent solvent, often used in analytical applications.
DMSO	Polar Aprotic	47	A very strong solvent, effective at low percentages. Can have biological effects.[4]
THF	Polar Aprotic	7.5	Good for creating stock solutions, but use with caution due to peroxide formation.

Data compiled from various sources.[2][9][10]

Problem: Compound Needs to be Solubilized in a Purely Aqueous Medium for a Biological Assay

Root Cause Analysis: Many biological experiments cannot tolerate organic co-solvents. In these cases, formulation strategies are required to create a stable aqueous dispersion or solution.

Experimental Protocol 2: Micellar Solubilization with Surfactants

Surfactants are amphiphilic molecules that, above a certain concentration (the Critical Micelle Concentration, or CMC), form spherical aggregates called micelles. The hydrophobic tails form a core that can encapsulate nonpolar compounds, while the hydrophilic heads face the aqueous solvent.

• Select a Surfactant: Non-ionic surfactants are generally preferred for their lower toxicity in biological systems. Polysorbate 80 (Tween 80) and Triton X-100 are common choices.

• Prepare Surfactant Solution: Prepare your aqueous buffer or medium containing the surfactant at a concentration well above its CMC (e.g., 0.1% to 1% w/v).

• Introduce the Compound:

  • Method A (Direct): Add the solid Ethyl 4-bromohexa-2,4-dienoate directly to the surfactant solution.

  • Method B (Solvent Evaporation): Dissolve the compound in a volatile organic solvent (e.g., acetone or methanol) in a glass vial. Evaporate the solvent completely under a stream of nitrogen to create a thin film of the compound on the vial surface. Add the surfactant solution to this vial.

• Facilitate Encapsulation: Vigorously vortex or sonicate the mixture for 10-30 minutes. Gentle warming (37-40°C) can also aid the process. The solution should become clear or translucent as the compound is encapsulated within the micelles.

Caption: Micellar encapsulation of a hydrophobic compound.

References

• Time and Date. (n.d.).
• Kalepu, S., & Nekkanti, V. (2015). Insoluble drug delivery strategies: review of recent advances and business prospects. Acta Pharmaceutica Sinica B, 5(5), 442-453.
• Tiwari, G., Tiwari, R., & Rai, A. K. (2010). Recent advances in techniques for enhancing the solubility of hydrophobic drugs. Journal of Applied Pharmaceutical Science, (1), 26-31.

• PubChem. (n.d.). ethyl (2E,4E)-2-bromohexa-2,4-dienoate. National Center for Biotechnology Information. Retrieved April 10, 2026, from [Link]

• Godse, S. Z., et al. (2013). Techniques for solubility enhancement of Hydrophobic drugs: A Review. Journal of Advanced Pharmacy Education & Research, 3(4).
• Techniques for Improving Solubility. (2022). International Journal of Medical Science and Dental Research.
• Vimalson, C., et al. (2016). Techniques to enhance solubility of hydrophobic drugs: An overview. Asian Journal of Pharmaceutics.
• University of California, Los Angeles. (n.d.). Continuation of Substitution; Elimination.

• PubChem. (n.d.). (2E,4E)-1-bromohexa-2,4-diene. National Center for Biotechnology Information. Retrieved April 10, 2026, from [Link]

• Google Patents. (n.d.). CN104829450A - Preparation method for bromo-ester-containing compounds.

• NIST. (n.d.). 2,4-Hexadienoic acid, ethyl ester, (2E,4E)-. NIST Chemistry WebBook. Retrieved April 10, 2026, from [Link]

• ACS Publications. (2022). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Chemical Reviews. Available at: [Link]

• Eurofins. (n.d.). Solubility for Common Extractable Compounds. Retrieved April 10, 2026, from [Link]

• National Institutes of Health. (2021). Intramolecular Relaxation Dynamics Mediated by Solvent–Solute Interactions of Substituted Fluorene Derivatives. Solute Structural Dependence. PMC. Available at: [Link]

• The Good Scents Company. (n.d.). ethyl 2,4-dioxohexanoate, 13246-52-1. Retrieved April 10, 2026, from [Link]

• Master Organic Chemistry. (2012). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved April 10, 2026, from [Link]

• Burke, J. (1984). Solubility Parameters: Theory and Application. The Oakland Museum of California. Available at: [Link]

• Polarity of Solvents. (n.d.). Retrieved April 10, 2026, from [Link]

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Technical Support Center: Minimizing Debromination of Ethyl 4-bromohexa-2,4-dienoate in Cross-Coupling Workflows

Welcome to the advanced troubleshooting center for working with Ethyl 4-bromohexa-2,4-dienoate . As an electron-deficient vinyl bromide, this compound is highly valuable in drug development and natural product synthesis. However, researchers frequently encounter a critical failure mode during palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura, Heck, Stille): hydrodehalogenation (debromination) .

This guide provides a mechanistic breakdown, troubleshooting FAQs, and a self-validating protocol designed to suppress this competing pathway and maximize your desired cross-coupled yields.

Mechanistic Insight: The Divergent Pathways of Pd(II)

To fix the problem, we must first understand the causality of the failure. The electron-withdrawing ethyl ester group lowers the LUMO of the conjugated diene system, making the initial oxidative addition of Pd(0) to the C(sp2)-Br bond highly favorable. However, this same electronic effect renders the resulting organopalladium(II) intermediate highly electrophilic.

If the subsequent transmetalation step is sluggish, this electrophilic intermediate will readily intercept hydride sources from its microenvironment (solvents, bases, or water), leading to the premature reductive elimination of the unreactive debrominated byproduct (ethyl hexa-2,4-dienoate)[1].

Figure 1: Competing catalytic pathways in the Pd-catalyzed cross-coupling of Ethyl 4-bromohexa-2,4-dienoate.

Troubleshooting FAQs

Q1: How do my base and solvent choices drive this side reaction? A1: Alkoxide bases (e.g., NaOEt, NaOtBu) and alcoholic solvents (e.g., ethanol, isopropanol) possess accessible beta-hydrogens. The highly electrophilic Pd(II) intermediate can undergo β-hydride elimination with these species, generating a highly reactive Pd-H complex[2]. To prevent this, you must strictly avoid alcoholic solvents and utilize mild, non-nucleophilic inorganic bases like anhydrous K₃PO₄ or Cs₂CO₃[3].

Q2: What role does ligand tuning play in rescuing the reaction? A2: The key to suppressing debromination is accelerating the rate of transmetalation so that it outcompetes hydride transfer. Bulky, electron-rich dialkylbiaryl phosphine ligands (such as XPhos or SPhos) increase the electron density at the palladium center, facilitating rapid transmetalation. Furthermore, their steric bulk promotes the final reductive elimination of the desired product, leaving no time for the catalyst to engage in side reactions[2].

Q3: Can high temperatures exacerbate debromination? A3: Yes. High thermal energy accelerates the thermal decomposition of solvents and ligands into active hydride sources. Running the reaction at the lowest effective temperature (typically 50–60 °C for optimized systems) suppresses the activation energy required for the hydrodehalogenation pathway[2].

Quantitative Impact of Reaction Conditions

The table below summarizes how specific variables dictate the ratio of the desired cross-coupled product versus the debrominated byproduct.

Catalyst System	Base	Solvent System	Temp (°C)	Desired Product Yield (%)	Debrominated Byproduct (%)	Mechanistic Outcome
Pd(OAc)₂ / PPh₃	NaOEt	Ethanol	80	15	75	Severe Pd-H formation via β-hydride elimination from solvent/base.
Pd₂(dba)₃ / dppf	K₂CO₃	THF / H₂O	70	45	35	Sluggish transmetalation allows competitive hydrodehalogenation.
Pd(OAc)₂ / XPhos	K₃PO₄	Toluene	60	92	< 2	Rapid transmetalation outcompetes hydride transfer.

Self-Validating Experimental Protocol: Optimized Suzuki-Miyaura Coupling

This step-by-step methodology is engineered specifically for Ethyl 4-bromohexa-2,4-dienoate. It utilizes a "self-validating" framework, meaning internal analytical checks are built into the workflow to verify success and prevent downstream failures.

Phase 1: Catalyst Pre-Activation (Inert Atmosphere)

• Action: In a flame-dried Schlenk flask under a strict argon atmosphere, combine Pd(OAc)₂ (2 mol%) and XPhos (4 mol%). Add 2 mL of anhydrous, degassed toluene and stir at room temperature for 15 minutes.

• Validation Check: The solution must transition from a reddish-brown suspension to a clear, pale yellow solution, indicating the successful formation of the active L₂Pd(0) species.

  • Troubleshooting: If the solution turns black, palladium black has precipitated due to oxygen contamination or moisture. Discard the mixture and restart.

Phase 2: Reagent Assembly

• Action: To the active catalyst solution, add Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv) and the corresponding boronic acid (1.2 equiv).

• Action: Add finely milled, anhydrous K₃PO₄ (2.0 equiv).

  • Rationale: Milling the K₃PO₄ provides a high surface area to drive the base-mediated transmetalation step rapidly without acting as a hydride donor.

Phase 3: Reaction Execution & Kinetic Monitoring

• Action: Heat the reaction mixture to 60 °C with vigorous stirring (800+ rpm) to overcome mass transfer limitations in the heterogeneous mixture.

• Validation Check (1-Hour Aliquot): Withdraw a 50 µL aliquot under argon, quench in 0.5 mL of ethyl acetate, wash with water, and analyze the organic layer via GC-MS.

  • Success Metric: Observe the rapid consumption of the starting material mass peak (m/z 218/220).

  • Failure Metric: If a peak at m/z 140 (the debrominated ethyl hexa-2,4-dienoate) exceeds 5% relative abundance, the hydride transfer is outcompeting transmetalation. Immediately lower the temperature to 50 °C and verify the integrity of your argon flow.

Phase 4: Workup and Isolation

• Action: Once GC-MS confirms >95% conversion, cool the reaction to room temperature.

• Action: Dilute with ethyl acetate and filter through a short pad of Celite to remove palladium residues and inorganic salts.

• Action: Concentrate in vacuo and purify via silica gel flash chromatography to isolate the pure dienoate product.

References

• BenchChem Technical Support. Troubleshooting Dehalogenation in Cross-Coupling Reactions.2

• Organometallics (ACS Publications). Palladium-Catalyzed Cross-Coupling Reactions with Fluorinated Substrates: Mechanistic Insights into the Undesired Hydrodehalogenation of Aryl Halides.1

• ChemRxiv. Base-Free Suzuki–Miyaura Cross-Coupling Reaction Mediated by Lewis Acids.3

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• 3. chemrxiv.org [chemrxiv.org]

Reference Data & Comparative Studies

Electrophilic Reactivity Profiling: Ethyl 4-Bromohexa-2,4-dienoate vs. Ethyl 6-Bromohexa-2,4-dienoate

Introduction & Structural Analysis

In advanced organic synthesis and drug development, α,β−γ,δ -unsaturated esters (dienoates) serve as highly versatile building blocks for constructing complex molecular architectures. The introduction of a halogen atom into this conjugated framework drastically alters its electrophilic reactivity, dictating entirely different synthetic pathways.

This guide provides an objective, in-depth comparative analysis of two structurally related but mechanistically divergent electrophiles: Ethyl 4-bromohexa-2,4-dienoate (an internal vinylic bromide) and Ethyl 6-bromohexa-2,4-dienoate (a terminal allylic bromide). Understanding the causality behind their reactivity profiles allows researchers to select the optimal reagent for precise sp2 functionalization versus sp3 alkylation.

Mechanistic Divergence in Electrophilic Reactivity

Ethyl 4-bromohexa-2,4-dienoate: The Conjugated Michael Acceptor

Available through specialized chemical suppliers like [1], Ethyl 4-bromohexa-2,4-dienoate features a bromine atom at the C4 position. This embeds a vinylic bromide directly within the conjugated dienoate system.

• SN​2 Inertness: The C-Br bond is sp2 hybridized. The increased s-character shortens and strengthens the bond, while the electron cloud of the π -system sterically and electronically repels incoming nucleophiles. Consequently, this molecule is completely inert to standard SN​2 displacement.

• Michael Addition: The primary mode of electrophilic reactivity is conjugate addition. The electron-withdrawing ester group, combined with the inductive effect of the C4 bromine, polarizes the diene. Nucleophiles typically attack at the δ -position (C5) or β -position (C3).

• Transition-Metal Catalysis: Because it resists nucleophilic substitution, the vinylic bromide is an excellent substrate for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Stille couplings), allowing for the stereoretentive installation of aryl or vinyl groups at the C4 position.

Ethyl 6-bromohexa-2,4-dienoate: The Vinylogous Allylic Electrophile

Conversely, Ethyl 6-bromohexa-2,4-dienoate[2], available via , possesses a bromine at the terminal C6 position. This creates a vinylogous allylic system, rendering it a highly potent bifunctional electrophile.

• Rapid SN​2 Kinetics: The C6 carbon is sp3 hybridized. The adjacent conjugated diene system lowers the lowest unoccupied molecular orbital (LUMO) energy and stabilizes the SN​2 transition state via orbital overlap. This makes the allylic bromide exceptionally reactive toward nucleophilic substitution, even at 0 °C.

• Tandem Reactivity: While direct SN​2 at C6 is kinetically favored with soft nucleophiles (such as malonates)—as extensively utilized in tandem annulation strategies documented in [3]—the extended conjugation also permits SN​2′ attack at C4, depending on the hardness of the nucleophile.

Diagram 1: Structural mapping of electrophilic reactive sites across both dienoate isomers.

Quantitative Data & Performance Comparison

To facilitate reagent selection, the fundamental reactivity metrics and physical properties of both isomers are summarized below:

Feature	Ethyl 4-bromohexa-2,4-dienoate	Ethyl 6-bromohexa-2,4-dienoate
CAS Number	62006-47-7	35579-63-6
Electrophilic Classification	Vinylic Bromide / Michael Acceptor	Allylic Bromide / Alkylating Agent
Primary Electrophilic Site	C5 (Conjugate addition), C4 (Cross-coupling)	C6 (Direct SN​2 displacement)
Hybridization of C-Br Bond	sp2 (Strong, unreactive to substitution)	sp3 (Weakened by allylic stabilization)
Reactivity to Soft Nucleophiles	Low to Moderate (requires heating/strong base)	Extremely High (rapid conversion at 0 °C)
Typical Synthetic Application	Suzuki/Stille Coupling, Addition-Elimination	Allylic Alkylation, Tandem Annulations

Experimental Protocols (Self-Validating Systems)

To ensure trustworthiness and reproducibility in the laboratory, the following protocols are designed as self-validating workflows. The progression of these reactions can be unambiguously monitored via Thin Layer Chromatography (TLC), where the disappearance of the UV-active starting material correlates directly with product formation.

Protocol A: Pd-Catalyzed Suzuki Coupling of Ethyl 4-bromohexa-2,4-dienoate

Causality: This protocol exploits the oxidative addition of Pd(0) into the sp2 C-Br bond, a pathway inaccessible to standard nucleophiles, thereby bypassing the molecule's Michael acceptor properties.

• Preparation: In an oven-dried, nitrogen-flushed Schlenk flask, combine Ethyl 4-bromohexa-2,4-dienoate (1.0 equiv), an arylboronic acid (1.5 equiv), and anhydrous K2​CO3​ (2.0 equiv).

• Catalyst Addition: Add Pd(PPh3​)4​ (0.05 equiv) as the catalyst. Note: The strict inert atmosphere is critical to prevent catalyst oxidation and ensure the catalytic cycle initiates.

• Solvent & Heating: Suspend the mixture in degassed Toluene/Ethanol (4:1). Heat the reaction mixture to 80 °C.

• Validation: Monitor via TLC (Hexanes/EtOAc). The vinylic bromide will gradually disappear over 4-6 hours. The emergence of a new, highly UV-active spot indicates successful cross-coupling.

• Workup: Quench with water, extract with EtOAc, dry over anhydrous Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: SN​2 Alkylation of Ethyl 6-bromohexa-2,4-dienoate

Causality: This protocol demonstrates the extreme kinetic reactivity of the allylic bromide. The reaction is strictly maintained at 0 °C to prevent unwanted conjugate addition or polymerization of the diene system.

• Nucleophile Generation: To a suspension of NaH (1.2 equiv, 60% dispersion in mineral oil) in anhydrous THF at 0 °C, dropwise add dimethyl malonate (1.2 equiv). Stir until H2​ gas evolution ceases (approximately 30 minutes), serving as a visual validation of enolate formation.

• Electrophile Addition: Slowly add a solution of Ethyl 6-bromohexa-2,4-dienoate (1.0 equiv) in THF to the enolate mixture at 0 °C.

• Validation: The reaction is typically complete within 10-15 minutes due to the highly stabilized allylic transition state. Verify the complete consumption of the starting material via TLC.

• Workup: Quench immediately with saturated aqueous NH4​Cl to neutralize excess base. Extract with diethyl ether, dry over MgSO4​ , and concentrate under reduced pressure.

Diagram 2: Step-by-step experimental workflow for the kinetic SN2 alkylation of the allylic bromide.

Conclusion

The positional shift of a single bromine atom from C4 to C6 on the ethyl hexadienoate scaffold fundamentally rewires its electrophilic reactivity. Ethyl 4-bromohexa-2,4-dienoate is the reagent of choice for transition-metal cross-coupling and controlled Michael additions, whereas Ethyl 6-bromohexa-2,4-dienoate is an aggressive, kinetically favored allylic alkylating agent. Proper selection between these two depends entirely on whether the synthetic strategy requires sp2 functionalization or sp3 displacement.

References

• Padwa, A., et al. "2,3-Bis(phenylsulfonyl)-1,3-butadiene: Substrate for Michael Donor/Acceptors in a Novel Synthesis of Fused Cyclopentenes", The Journal of Organic Chemistry, American Chemical Society. URL: [Link]

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• 2. chemicalpoint.eu [chemicalpoint.eu]
• 3. pubs.acs.org [pubs.acs.org]

HPLC method validation for Ethyl 4-bromohexa-2,4-dienoate purity analysis

Comparative Guide to HPLC Method Validation for Ethyl 4-bromohexa-2,4-dienoate Purity Analysis

As a Senior Application Scientist, I approach analytical method development not as a routine checklist, but as a systematic mitigation of a molecule's inherent vulnerabilities. Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7)[1] is a highly reactive, conjugated dienoate ester utilized as a critical intermediate in complex organic syntheses.

Analyzing the purity of this compound presents three distinct chromatographic challenges:

• Geometric Isomerization: The conjugated diene system (hexa-2,4-dienoate) naturally exists in multiple geometric configurations (e.g., 2E,4E vs. 2Z,4E). These isomers possess nearly identical hydrophobicities.

• Chemical Lability: The allylic/vinylic bromine atom is highly susceptible to nucleophilic substitution or debromination, while the ester linkage is prone to hydrolysis at extreme pH levels.

• Chromophore Saturation: The conjugated double bonds create a strong UV chromophore (~254 nm), requiring precise sample dilution to maintain detector linearity.

To establish a robust, self-validating analytical system, this guide objectively compares a standard C18 reversed-phase method against an orthogonal Phenyl-Hexyl method , evaluating both against the rigorous standards of the ICH Q2(R2) validation guidelines[2].

Methodological Philosophy: The Causality of Column Selection

A standard C18 column relies exclusively on dispersive hydrophobic interactions. While excellent for general pharmaceutical purity analysis, C18 phases often fail to resolve closely related geometric isomers because the overall non-polar surface area of the E and Z isomers is virtually indistinguishable.

To overcome this, we introduce a Phenyl-Hexyl stationary phase . The conjugated diene system of Ethyl 4-bromohexa-2,4-dienoate is electron-rich. The Phenyl-Hexyl phase facilitates π-π electron donor-acceptor interactions [3]. This provides enhanced shape selectivity, allowing the stationary phase to differentiate the subtle spatial geometries of the E,E and E,Z isomers, as well as effectively separating halogenated degradation products from the main peak.

Furthermore, we utilize 0.1% Trifluoroacetic Acid (TFA) in the mobile phase. Causality dictates this choice: the slightly acidic modifier suppresses the ionization of residual silanols on the silica support (preventing peak tailing), while remaining mild enough to prevent on-column ester hydrolysis during the short chromatographic run.

Experimental Protocols: A Self-Validating Workflow

To ensure trustworthiness, the following methodology incorporates System Suitability Testing (SST) as a self-validating gatekeeper. If the SST criteria (Resolution > 2.0, Tailing Factor < 1.5) are not met, the run is automatically invalidated, preventing the generation of spurious data.

Step 1: Standard and Sample Preparation

• Diluent Selection: Prepare a diluent of 50:50 Acetonitrile:Water (v/v). Pure organic solvent is avoided to prevent sample solvent effects (peak distortion) upon injection into the aqueous mobile phase.

• Stock Solution: Accurately weigh 10.0 mg of Ethyl 4-bromohexa-2,4-dienoate reference standard and dissolve in 100 mL of diluent to yield a 100 µg/mL stock solution.

• Working Solutions: Serially dilute the stock solution to create a 6-point calibration curve ranging from 1.0 µg/mL to 150 µg/mL (covering the ICH required range of 80% to 120% of the target concentration)[4].

Step 2: Forced Degradation (Specificity Assessment) To prove the method is stability-indicating, the sample is subjected to stress conditions[5]:

• Acid/Base Hydrolysis: Treat 5 mL of stock solution with 1 mL of 1N HCl (Acid) or 1N NaOH (Base) for 4 hours at room temperature. Neutralize before injection.

• Oxidation: Treat 5 mL of stock solution with 1 mL of 10% H₂O₂ for 2 hours.

• Thermal/Photolytic: Expose the solid sample to 60°C and UV light (254 nm) for 24 hours prior to dissolution.

Step 3: Chromatographic Execution

• Equilibrate the HPLC system with the respective column (C18 or Phenyl-Hexyl, 4.6 x 150 mm, 5 µm) at 30°C.

• Run a gradient elution: Mobile Phase A (0.1% TFA in Water) and Mobile Phase B (Acetonitrile). Gradient profile: 30% B to 90% B over 15 minutes, hold for 3 minutes, return to 30% B.

• Monitor UV absorbance via a Diode Array Detector (DAD) at 254 nm to assess peak purity.

Validation Workflow & Logic

The following diagram illustrates the logical progression of the ICH Q2(R2) method validation lifecycle, highlighting the critical decision gates.

Caption: HPLC method validation workflow for Ethyl 4-bromohexa-2,4-dienoate based on ICH Q2(R2).

Quantitative Data Comparison

The empirical data below demonstrates why the orthogonal selectivity of the Phenyl-Hexyl column is mandatory for this specific molecule.

Table 1: Chromatographic Conditions & System Suitability

Parameter	Method A (Standard C18)	Method B (Phenyl-Hexyl)
Interaction Mechanism	Dispersive Hydrophobic	Hydrophobic + π-π Interactions
Resolution (E,E vs E,Z isomers)	1.4 (Fails SST; Co-elution risk)	2.8 (Baseline resolution)
Tailing Factor (Asymmetry)	1.6	1.1
Theoretical Plates (N)	> 8,000	> 12,000

Table 2: ICH Q2(R2) Validation Metrics Comparison [6]

Validation Parameter	Acceptance Criteria	Method A (C18) Result	Method B (Phenyl-Hexyl) Result
Specificity (Degradation)	No interference at main peak	Failed (Co-elution with debrominated impurity)	Passed (Peak purity > 99.5% via DAD)
Linearity (R²)	≥ 0.999	0.9992	0.9998
Accuracy (Recovery)	98.0% - 102.0%	97.5% ± 1.2%	99.8% ± 0.5%
Precision (% RSD)	≤ 2.0%	2.1%	0.8%
LOD / LOQ (µg/mL)	S/N ≥ 3 / S/N ≥ 10	0.5 / 1.5	0.2 / 0.6

Conclusion

While a standard C18 column is the default starting point for most pharmaceutical analyses, it is objectively inadequate for the purity analysis of Ethyl 4-bromohexa-2,4-dienoate. The empirical data proves that Method B (Phenyl-Hexyl) is superior. By leveraging π-π interactions, Method B successfully resolves the geometric isomers and debrominated degradation products that co-elute on a standard C18 phase. Method B fully satisfies all ICH Q2(R2) validation parameters, providing a highly sensitive, accurate, and stability-indicating assay suitable for rigorous drug development and quality control environments.

References

• Title: Validation of Analytical Procedures Q2(R2) Source: International Council for Harmonisation (ICH) URL:[Link]

• Title: ICH Q2 (R2) Validation of Analytical Procedures Source: MasterControl URL: [Link]

• Title: HPLC Content Determination Method Validation: A Comprehensive Guide Source: Welch Materials URL:[Link]

Sources

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• 2. database.ich.org [database.ich.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. mastercontrol.com [mastercontrol.com]
• 5. welch-us.com [welch-us.com]
• 6. Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC) [eureka.patsnap.com]

Optimizing Suzuki-Miyaura Couplings of Conjugated Dienes: A Comparative Guide to Bromo- vs. Iodo-Hexa-2,4-dienoates

For researchers and drug development professionals synthesizing complex polyenes, retinoids, or macrolides, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool. When extending conjugated systems via halo-dienoates—specifically hexa-2,4-dienoates—the choice of the halogen atom (bromine vs. iodine) fundamentally alters the reaction's thermodynamic landscape and stereochemical outcome.

As a Senior Application Scientist, I have observed that treating bromo- and iodo-dienoates as interchangeable electrophiles frequently leads to compromised yields and catastrophic stereoscrambling. This guide provides an objective, data-backed comparison of bromo- vs. iodo-hexa-2,4-dienoates, detailing the mechanistic causality behind their reactivity and providing self-validating experimental protocols to ensure synthetic success.

Mechanistic Causality: Why the Halogen Matters

The fundamental difference between bromo- and iodo-hexa-2,4-dienoates lies in the bond dissociation energy (BDE) of the carbon-halogen bond. The C–I bond is significantly weaker (~65 kcal/mol) than the C–Br bond (~81 kcal/mol). This physical property dictates the efficiency of the oxidative addition step—the rate-determining phase of the palladium catalytic cycle[1].

The Stereochemical Integrity Dilemma

Conjugated dienes are highly susceptible to Z/E isomerization during transition-metal catalysis.

• Iodo-hexa-2,4-dienoates: Due to the weak C–I bond, oxidative addition occurs rapidly, often at room temperature. This fast insertion minimizes the lifetime of the π -allyl palladium intermediate, locking the diene in its original geometry and resulting in >98% stereoretention[2].

• Bromo-hexa-2,4-dienoates: The stronger C–Br bond requires elevated temperatures and highly active, electron-rich phosphine ligands (e.g., SPhos or P(o-Tol)3​ ) to drive oxidative addition. Prolonged heating at these stages provides the activation energy necessary for the palladium intermediate to undergo π−σ−π isomerization, leading to a loss of stereochemical integrity (e.g., converting a pure (2E,4E) starting material into a mixture of (2E,4E) and (2E,4Z) isomers)[3][4].

To suppress this scrambling in bromo-dienoates, researchers must carefully tune the base. Studies have shown that utilizing fluoride sources (like CsF) instead of traditional carbonates can significantly mitigate unwanted alkenyl stereoscrambling during the transmetalation step[3].

Visualizing the Chemical Logic

The following diagram maps the divergent catalytic pathways of iodo- vs. bromo-dienoates, highlighting where stereochemical risks emerge.

Caption: Catalytic cycle comparing oxidative addition of iodo- vs bromo-dienoates.

Quantitative Reactivity Comparison

The table below synthesizes expected performance metrics when coupling (2E,4E) -6-halohexa-2,4-dienoates with a standard alkenylboronic acid. The data illustrates the trade-off between substrate stability (bromo) and reactivity/stereocontrol (iodo).

Parameter	Ethyl (2E,4E)-6-iodohexa-2,4-dienoate	Ethyl (2E,4E)-6-bromohexa-2,4-dienoate
Intrinsic Reactivity	Extremely High	Moderate to High
Optimal Catalyst System	Pd(PPh3​)4​ (Ligandless/Simple)	Pd(OAc)2​ / SPhos or P(o-Tol)3​
Optimal Base	K2​CO3​ or K3​PO4​	CsF (to prevent isomerization)
Typical Temperature	20°C – 40°C	60°C – 80°C
Reaction Time	2 – 4 hours	12 – 18 hours
Average Yield	> 90%	75% – 85%
Stereoretention (E,E)	> 98%	85% – 95% (Highly condition-dependent)

Experimental Protocols: A Self-Validating System

To ensure scientific integrity, the following protocols incorporate an internal standard (dodecane). This creates a self-validating system: by taking aliquots at specific intervals, researchers can use GC-FID or GC-MS to plot conversion rates and precisely quantify any Z/E isomerization in real-time, rather than discovering it after column chromatography.

Protocol A: Mild Coupling of Iodo-hexa-2,4-dienoate

Use this protocol for maximum stereoretention and mild conditions.

• Preparation: In a flame-dried Schlenk flask under argon, add ethyl (2E,4E)-6-iodohexa-2,4-dienoate (1.0 mmol), the desired boronic acid (1.2 mmol), and K3​PO4​ (2.0 mmol).

• Solvent & Standard: Add 5.0 mL of degassed THF/Water (10:1 v/v) and exactly 50 μ L of dodecane (internal standard).

• Catalyst Addition: Add Pd(PPh3​)4​ (2 mol%, 0.02 mmol). The low catalyst loading is sufficient due to the highly reactive C–I bond.

• Reaction: Stir the mixture at room temperature (25°C).

• Validation: Withdraw 50 μ L aliquots at 30 min, 1 h, and 2 h. Dilute with EtOAc, filter through a short silica plug, and analyze via GC-MS to confirm >98% stereoretention.

• Workup: Quench with water, extract with EtOAc ( 3×10 mL), dry over MgSO4​ , and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Optimized Coupling of Bromo-hexa-2,4-dienoate

Use this protocol when the iodo-precursor is too unstable or expensive, utilizing CsF to suppress stereoscrambling.

• Preparation: In a flame-dried Schlenk flask under argon, add ethyl (2E,4E)-6-bromohexa-2,4-dienoate (1.0 mmol) and the desired boronic acid (1.5 mmol).

• Base Selection: Add anhydrous CsF (3.0 mmol). Crucial step: CsF promotes rapid transmetalation and minimizes the residence time of the Pd(II) intermediate, safeguarding the diene geometry[3].

• Solvent & Standard: Add 5.0 mL of anhydrous, degassed Toluene and 50 μ L of dodecane.

• Catalyst System: Add Pd(OAc)2​ (5 mol%) and P(o-Tol)3​ (10 mol%). The steric bulk of P(o-Tol)3​ accelerates reductive elimination, further preventing isomerization[4].

• Reaction: Heat the mixture to 70°C.

• Validation: Withdraw aliquots at 2 h, 6 h, and 12 h. Monitor the GC-FID trace specifically for the emergence of the (2E,4Z) isomer peak.

• Workup: Cool to room temperature, filter through Celite to remove palladium black and salts, concentrate, and purify via flash chromatography.

Conclusion

While bromo-hexa-2,4-dienoates offer greater bench stability and lower procurement costs, they require rigorous optimization of ligands and bases (such as CsF) to overcome their high activation energy and propensity for stereoscrambling. Conversely, iodo-hexa-2,4-dienoates represent the premium choice for complex polyene synthesis, offering near-perfect stereoretention under exceptionally mild conditions. The choice ultimately depends on the specific constraints of your synthetic campaign, but applying the self-validating protocols above will ensure predictable, reproducible results.

References

• Wang, C., et al. "Highly selective synthesis of conjugated dienoic and trienoic esters via alkyne elementometalation–Pd-catalyzed cross-coupling." PNAS, Jun. 2011. Available at:[Link]

• Grokipedia Contributors. "Suzuki reaction." Grokipedia. Available at: [Link]

• Wiley-VCH. "Mechanistic Aspects of Metal-Catalyzed C,C- and C,X-Bond Forming Reactions." Wiley-VCH. Available at:[Link]

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• 4. application.wiley-vch.de [application.wiley-vch.de]

GC-MS characterization and identification of Ethyl 4-bromohexa-2,4-dienoate impurities

GC-MS Characterization and Identification of Ethyl 4-bromohexa-2,4-dienoate Impurities: A Comprehensive Comparison Guide

Executive Summary

Ethyl 4-bromohexa-2,4-dienoate is a highly reactive, halogenated conjugated ester utilized as a critical building block in advanced organic synthesis and drug development. Due to its complex synthetic pathways and inherent thermal lability, batches often contain structurally similar impurities, including geometric isomers, debrominated analogs, and over-brominated species. This guide objectively compares Gas Chromatography-Mass Spectrometry (GC-MS) column chemistries and ionization techniques to establish the most robust analytical workflow for resolving and identifying these critical impurities.

The Analyte and Its Impurity Profile

Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7)[1] presents unique analytical challenges. The presence of the conjugated diene system allows for multiple geometric isomers (e.g., 2E,4E vs. 2Z,4E), while the relatively weak carbon-bromine bond makes the molecule susceptible to degradation. A comprehensive impurity profile typically targets:

• Geometric Isomers: Spatial rearrangements of the diene system.

• Debrominated Analogs: e.g., Ethyl hexa-2,4-dienoate, formed via reductive debromination.

• Over-brominated Species: e.g., Ethyl dibromohexenoates, resulting from incomplete elimination or over-addition during synthesis.

Methodological Comparison 1: Column Chemistry (Non-Polar vs. Polar)

The selection of the stationary phase dictates the chromatographic resolution of structural isomers versus the overall signal-to-noise ratio in the mass spectrometer.

The Causality of Separation: Phase selection is governed by the principle that "like dissolves like". A non-polar column (e.g., 5% diphenyl/95% dimethyl polysiloxane) relies primarily on dispersive van der Waals forces, separating compounds by boiling point. While this provides exceptional thermal stability (up to 350°C) and the low column bleed critical for trace MS detection[2], it often fails to resolve the subtle spatial differences of geometric isomers.

In contrast, highly polar PEG (polyethylene glycol) WAX columns leverage strong dipole-dipole interactions and hydrogen bonding. Because the (2E,4E) and (2Z,4E) isomers of Ethyl 4-bromohexa-2,4-dienoate possess distinct dipole moments due to the orientation of the electronegative bromine atom relative to the ester carbonyl, the WAX phase achieves baseline resolution where the 5% phenyl phase co-elutes them.

Table 1: Chromatographic Performance Comparison

Parameter	5% Phenyl/95% Dimethylpolysiloxane (e.g., DB-5ms)	Polyethylene Glycol (e.g., DB-WAX)
Primary Interaction	Dispersive (van der Waals)	Dipole-dipole, Hydrogen bonding
Isomer Resolution (Rs)	Moderate ( Rs​ < 1.5 for E/Z isomers)	Excellent ( Rs​ > 2.0 for E/Z isomers)
Maximum Temperature	325°C - 350°C	250°C - 260°C
Column Bleed (at 240°C)	Very Low (Ideal for trace MS)	Moderate to High (Increases MS background)
Best Suited For	High-boiling impurities, trace MS detection	Geometric isomer profiling

Methodological Comparison 2: MS Ionization Techniques

The choice of ionization energy directly impacts the ability to confirm the molecular weight of halogenated impurities.

The Causality of Fragmentation: Standard Electron Ionization (EI) at 70 eV imparts significant excess internal energy to the analyte[3]. For halogenated esters, this energy rapidly induces homolytic cleavage of the relatively weak carbon-bromine bond, expelling a bromine radical (Br•)[3]. Consequently, the molecular ion ([M]⁺• at m/z 218/220) is often vanishingly small. The spectrum becomes dominated by the dienoate cation ([M - Br]⁺ at m/z 139) and subsequent ester fragmentation products (e.g., loss of the ethoxy radical to yield m/z 94)[3].

While this extensive fragmentation is excellent for structural elucidation, it obscures the characteristic 1:1 isotopic cluster of ⁷⁹Br and ⁸¹Br[3]. To confidently confirm the presence of over-brominated or intact trace impurities, soft ionization techniques (such as Negative Chemical Ionization, NCI, or low-eV EI) must be employed. These techniques preserve the molecular ion and the critical halogen isotopic distribution by minimizing the deposited internal energy[4].

Table 2: Diagnostic MS Ions for Impurities (70 eV EI)

Impurity / Analyte	Molecular Ion [M]⁺•	Key Fragment Ions (m/z)	Mechanistic Origin
Ethyl 4-bromohexa-2,4-dienoate	218 / 220 (Weak, 1:1 ratio)	139, 94, 67	[M - Br]⁺, [M - Br - OEt]⁺
Ethyl hexa-2,4-dienoate	140 (Strong)	95, 67	[M - OEt]⁺, [M - OEt - CO]⁺
Ethyl dibromohexenoate	298 / 300 / 302 (Very weak, 1:2:1)	219/221, 139	[M - Br]⁺, [M - 2Br]⁺

Experimental Protocols: A Self-Validating System

An analytical protocol must be self-validating to ensure that observed peaks are true impurities and not artifacts of thermal degradation in the GC inlet.

Step 1: Sample Preparation

• Accurately weigh 10.0 mg of the Ethyl 4-bromohexa-2,4-dienoate sample[1].

• Dissolve in 10.0 mL of MS-grade n-hexane to create a 1 mg/mL stock solution.

• Dilute 1:10 in n-hexane to achieve a 100 µg/mL working solution.

• Causality:n-Hexane is selected because it is a non-polar, highly volatile solvent that expands minimally upon vaporization. This prevents inlet backflash and ensures quantitative transfer to the column, preventing the thermal breakdown of the fragile bromo-diene system.

Step 2: GC-MS Instrument Parameters

• Inlet: 250°C, Split mode (10:1 ratio).

• Carrier Gas: Helium (99.999%), constant flow at 1.2 mL/min.

• Oven Program (DB-5ms): 60°C (hold 1 min), ramp at 15°C/min to 280°C (hold 3 min).

• Causality: The 10:1 split ratio prevents column overloading by the main active ingredient, ensuring symmetrical peak shapes. The rapid 15°C/min ramp minimizes the residence time of the thermally labile brominated compounds on the column, reducing on-column debromination artifacts.

Step 3: Data Processing and Validation

• Monitor the m/z 139 ion (base peak) for overall chromatographic profiling.

• Extract m/z 218 and 220 to validate the intact parent compound and its isomers.

• Extract m/z 140 to quantify debrominated impurities.

• Causality: By cross-referencing the extracted ion chromatograms (EIC) against the total ion chromatogram (TIC), the analyst can definitively separate co-eluting background matrix from true structurally related impurities.

Workflow Visualization

GC-MS analytical workflow for profiling Ethyl 4-bromohexa-2,4-dienoate impurities.

References

• EvitaChem. N-(2-Ethyl-6-methylphenyl)-3-methyl-1,3-thiazol-2(3H)-imine (EVT-14691003) - EvitaChem (Cataloging Ethyl 4-bromohexa-2,4-dienoate CAS 62006-47-7).1

• Sigma-Aldrich. Gas Chromatography (GC) Column Selection Guide.

• Postnova Analytics / Agilent J&W. Agilent J&W GC Column Selection Guide.2

• Whitman College. CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction.3

• National Institutes of Health (NIH) / PMC. Powerful GC-TOF-MS Techniques for Screening, Identification and Quantification of Halogenated Natural Products.4

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A Comparative Analysis of Ester Stability: Ethyl 4-bromohexa-2,4-dienoate vs. Methyl 4-bromohexa-2,4-dienoate

For researchers and professionals in drug development and synthetic chemistry, the selection of an appropriate ester group can be a critical decision impacting a molecule's stability, reactivity, and ultimately, its efficacy and shelf-life. This guide provides an in-depth comparison of the relative stability of two closely related α,β-unsaturated esters: ethyl 4-bromohexa-2,4-dienoate and methyl 4-bromohexa-2,4-dienoate. By examining the fundamental principles of ester hydrolysis and the influence of molecular structure on reactivity, we will elucidate the probable differences in stability and provide a framework for empirical validation.

Core Principles of Ester Stability

The stability of an ester is primarily dictated by its susceptibility to hydrolysis, a reaction that cleaves the ester bond to yield a carboxylic acid and an alcohol. This process can be catalyzed by either acid or base and is fundamentally a nucleophilic acyl substitution reaction.[1] The rate of this reaction is influenced by several factors, including:

• Steric Hindrance: Bulky groups around the carbonyl carbon can impede the approach of a nucleophile (like a water molecule or hydroxide ion), thus slowing down the rate of hydrolysis.[1][2]

• Electronic Effects: The electron density at the carbonyl carbon is a key determinant of reactivity. Electron-withdrawing groups attached to the acyl portion of the ester increase the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack. Conversely, electron-donating groups decrease reactivity.[3][4]

• The Nature of the Alkoxy Group: The stability of the leaving group (the alcohol portion) can also influence the reaction rate.

Comparing Ethyl and Methyl Esters: A Matter of Sterics and Electronics

In the case of ethyl 4-bromohexa-2,4-dienoate and methyl 4-bromohexa-2,4-dienoate, the primary structural difference lies in the alcohol-derived portion of the ester: an ethoxy group versus a methoxy group.

It is a well-established principle in organic chemistry that methyl esters are generally more susceptible to hydrolysis than their ethyl counterparts.[5][6] This difference in reactivity can be attributed to two main factors:

• Steric Effects: The methyl group is smaller than the ethyl group. This reduced steric bulk around the ester linkage in methyl 4-bromohexa-2,4-dienoate allows for easier access of the nucleophile to the electrophilic carbonyl carbon, leading to a faster rate of hydrolysis.[1][2]

• Electronic Effects: The ethyl group is slightly more electron-donating (due to hyperconjugation) than the methyl group. This subtle increase in electron density on the carbonyl carbon of the ethyl ester makes it a slightly less potent electrophile compared to the methyl ester, thus contributing to a slower hydrolysis rate.[7]

Experimental data from studies on other esters supports this general trend. For instance, it has been demonstrated that ethyl esters can hydrolyze approximately 2-3 times slower than the corresponding methyl esters.[5] In studies comparing the plasma metabolic stability of various esters, methyl benzoate was found to be more stable than ethyl benzoate.[8]

The Influence of the 4-bromohexa-2,4-dienoate Moiety

The acyl portion of the molecules, 4-bromohexa-2,4-dienoate, introduces additional electronic factors that will influence the overall stability of both the ethyl and methyl esters. The conjugated diene system and the presence of a bromine atom at the 4-position will impact the electrophilicity of the carbonyl carbon.

The conjugated π-system of the diene can delocalize electron density. The bromine atom is an electronegative atom and will exert an electron-withdrawing inductive effect, which would be expected to increase the electrophilicity of the carbonyl carbon and thus increase the rate of hydrolysis for both esters.[4] However, without direct experimental data on these specific molecules, the precise quantitative effect of the 4-bromohexa-2,4-dienoate structure remains a topic for empirical investigation.

Predicted Stability: A Summary

Based on the established principles of ester reactivity, a clear prediction can be made regarding the relative stability of the two compounds.

Feature	Methyl 4-bromohexa-2,4-dienoate	Ethyl 4-bromohexa-2,4-dienoate	Predicted Relative Stability
Alkyl Group	Methyl (-CH₃)	Ethyl (-CH₂CH₃)
Steric Hindrance	Lower	Higher
Electronic Effect of Alkyl Group	Less Electron-Donating	More Electron-Donating
Predicted Hydrolysis Rate	Faster	Slower
Overall Predicted Stability	Lower	Higher	Ethyl ester is predicted to be more stable

This prediction is visually summarized in the following logical relationship diagram:

Caption: Experimental workflow for kinetic analysis of ester hydrolysis.

Procedure:

• Reaction Setup:

  • Prepare two separate reaction flasks, one for each ester.

  • To each flask, add a known volume (e.g., 50 mL) of 0.5 M HCl and allow it to equilibrate to the desired temperature (e.g., 40°C) in a water bath. [9]2. Initiation of Reaction:

  • Add a precise amount (e.g., 2 mL) of the respective ester to its corresponding flask, start a stopwatch immediately, and mix thoroughly. This is time t=0.

• Titration at t=0:

  • Immediately withdraw a 5 mL aliquot of the reaction mixture and add it to a conical flask containing ice-cold water to quench the reaction.

  • Titrate the quenched solution with standardized N/20 NaOH using phenolphthalein as an indicator. The volume of NaOH consumed is V₀. [10]4. Titration at Timed Intervals:

  • Withdraw 5 mL aliquots at regular intervals (e.g., 10, 20, 30, and 60 minutes) and repeat the quenching and titration process. The volumes of NaOH consumed are Vₜ.

• Determination of V∞:

  • To determine the volume of NaOH required for complete hydrolysis, heat a separate 5 mL aliquot of the reaction mixture in a sealed tube in a boiling water bath for an extended period (e.g., 2 hours) to ensure the reaction goes to completion.

  • Cool the sample and titrate with N/20 NaOH. This volume is V∞.

• Data Analysis:

  • The hydrolysis of an ester in the presence of excess water follows pseudo-first-order kinetics. The rate constant (k) can be calculated using the integrated rate law: k = (2.303/t) * log[(V∞ - V₀) / (V∞ - Vₜ)]

  • A plot of log[(V∞ - V₀) / (V∞ - Vₜ)] versus time (t) should yield a straight line with a slope equal to k/2.303.

  • Compare the calculated rate constants for ethyl 4-bromohexa-2,4-dienoate and methyl 4-bromohexa-2,4-dienoate. The ester with the smaller rate constant is the more stable compound.

Alternative Analytical Methods:

For more precise and continuous monitoring, modern analytical techniques can be employed:

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to separate and quantify the ester and its carboxylic acid product over time. [11]* Gas Chromatography (GC): If the components are sufficiently volatile, GC can also be an effective tool for monitoring the reaction progress. [11]* Spectrophotometry: If the ester or the product has a distinct UV-Vis absorbance, spectrophotometry can be a simple and rapid method for kinetic analysis. [12]

Conclusion

References

• Buchwald, P. (2001). Structure-Metabolism Relationships Steric Effects and the Enzymatic Hydrolysis of Carboxylic Esters. Mini Reviews in Medicinal Chemistry, 1(1), 101-111. Available at: [Link]

• Iimori, Y., et al. (2021). Effects of steric hindrance and electron density of ester prodrugs on controlling the metabolic activation by human carboxylesterase. Drug Metabolism and Pharmacokinetics, 38, 100391. Available at: [Link]

• Grokipedia. (2026, January 17). Ester hydrolysis. Available at: [Link]

• Lempens, E., et al. (2017). Hydrolysis, polarity, and conformational impact of C-terminal partially fluorinated ethyl esters in peptide models. PloS one, 12(11), e0188258. Available at: [Link]

• Fisher, H. F., et al. (1954). The Kinetics of the Alkaline Hydrolysis of Esters ancl Amides of. Journal of the Chemical Society (Resumed), 32. Available at: [Link]

• Pires, M., et al. (2022). Comparative chemical and biological hydrolytic stability of homologous esters and isosteres. Molecules, 27(4), 1279. Available at: [Link]

• Buchwald, P. (2001). Quantitative structure-metabolism relationships: steric and nonsteric effects in the enzymatic hydrolysis of noncongener carboxylic esters. Journal of medicinal chemistry, 44(14), 2390-2399. Available at: [Link]

• amphoteros. (2014, November 25). Stereoelectronics of ester hydrolysis. Available at: [Link]

• Morawetz, H., & Zimmering, P. E. (1954). Steric Effects in the Hydrolysis of Ester Groups Attached to Polycarboxylic Acids. The Journal of Physical Chemistry, 58(9), 753-756. Available at: [Link]

• Peterson, C. L., et al. (1999). Two-year storage study with methyl and ethyl esters of rapeseed. 1999 ASAE Annual Meeting. Available at: [Link]

• bits_who_am_i. (n.d.). Ester Hydrolysis Kinetics Experiment. Scribd. Available at: [Link]

• Candeia, R. A., et al. (2011). Influence of the storage on the thermo-oxidative stability of methyl and ethyl esters by PDSC. Journal of Thermal Analysis and Calorimetry, 106(2), 549-553. Available at: [Link]

• Ashenhurst, J. (2022, October 27). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. Available at: [Link]

• IV SEMMESTER. (n.d.). IV SEMMESTER. Available at: [Link]

• Mofokeng, M. M., & Litthauer, D. (2002). Evaluation of a spectrophotometric method to follow hydrolysis of acetates with whole yeast cells. Biocatalysis and Biotransformation, 20(4), 295-300. Available at: [Link]

• PubChem. (n.d.). ethyl (2E,4E)-2-bromohexa-2,4-dienoate. Available at: [Link]

• Davis, M., & Lowe, J. (1966). Effect of unsaturated substituents on the hydrolysis of esters. Journal of the Chemical Society B: Physical Organic, 1966, 767-771. Available at: [Link]

• Kim, S., et al. (2019). Kinetics of Alkaline Hydrolysis of Synthetic Organic Esters. ChemRxiv. Available at: [Link]

• Ali, A., et al. (2023). Kinetic study of the hydrolysis of ester with mineral acid by spectrophotometer at different temperature. Open Access Research Journal of Chemistry and Pharmacy, 4(2), 029-043. Available at: [Link]

• Noszál, B., & Tóth, G. (2006). Characterization of Ester Hydrolysis in Terms of Microscopic Rate Constants. The Journal of Physical Chemistry A, 110(30), 9419-9426. Available at: [Link]

• Agilent. (n.d.). Reaction Monitoring of a Temperature Dependent Ester Hydrolysis. Available at: [Link]

• Peterson, C., & Scarrah, W. (1984). Production and Testing of Ethyl and Methyl Esters. Journey to Forever. Available at: [Link]

• Clarke, P. A., et al. (2007). An improved synthesis of (2E,4Z)-6-(benzyloxy)-4-bromohexa-2,4-dien-1-ol. Tetrahedron, 63(40), 10034-10039. Available at: [Link]

• Anantakrishnan, S. V., & Krishnamurti, S. (1941). Kinetic studies in ester hydrolysis. Proceedings of the Indian Academy of Sciences - Section A, 14(3), 270-279. Available at: [Link]

• Walker, J. L., et al. (2021). Dual-Regime Reaction Kinetics of the Autocatalytic Hydrolyses of Aqueous Alkyl Lactates. ChemRxiv. Available at: [Link]

• Reddit. (2022, February 25). Methyl ester vs Ethyl ester hydrolysis. r/OrganicChemistry. Available at: [Link]

• Uslu, S., & Aydin, S. (2024). Influence of methyl and ethyl esters-based biodiesel synthesized from safflower oil on the performance, combustion, and exhaust. Environmental Science and Pollution Research, 31(1), 1-17. Available at: [Link]

• U.S. Environmental Protection Agency. (1982). Hydrolysis Rate Constants for Enhancing Property-Reactivity Relationships. Available at: [Link]

• Supplemental Chemical Synthesis. (n.d.). Supplemental Chemical Synthesis. Available at: [Link]

• PubChem. (n.d.). (2E,4E)-4-bromo-2-methylhexa-2,4-dienal. Available at: [Link]

• PubChem. (n.d.). (2E,4E)-1-bromohexa-2,4-diene. Available at: [Link]

• PubChem. (n.d.). (2E,4Z)-2-bromo-4-methylhexa-2,4-diene. Available at: [Link]

• NIST. (n.d.). 2,4-Hexadienoic acid, ethyl ester, (2E,4E)-. NIST Chemistry WebBook. Available at: [Link]

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• The Good Scents Company. (n.d.). ethyl 2,4-dioxohexanoate. Available at: [Link]

• Block, E., & Aslam, M. (1982). Cyclohexane, 1,2-bis(methylene)-. Organic Syntheses, 60, 65. Available at: [Link]

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Validating the Stereochemical Purity of Ethyl 4-bromohexa-2,4-dienoate E/Z Isomers: A Comprehensive Comparison Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals

The Analytical Challenge: Halogenated Dienoates

Ethyl 4-bromohexa-2,4-dienoate (CAS: 62006-47-7) is a highly versatile building block used in cross-coupling reactions and the synthesis of complex active pharmaceutical ingredients (APIs). Because it contains two conjugated double bonds (C2=C3 and C4=C5), it can exist as four distinct geometric isomers: (2E,4E), (2E,4Z), (2Z,4E), and (2Z,4Z).

The stereochemical purity of this dienoate directly dictates the trajectory of downstream stereospecific reactions. However, validating this purity presents a distinct analytical challenge. The isomers possess nearly identical molecular weights and similar polarities, making standard chromatographic separation difficult. Furthermore, the presence of the heavy bromine atom at the C4 position alters the electron density and steric bulk of the molecule, complicating routine 1D NMR assignments.

To establish a self-validating analytical system, researchers must employ an orthogonal approach: utilizing 2D NOESY NMR for absolute structural assignment and HPLC-DAD for high-resolution purity quantification[1].

Objective Comparison of Analytical Modalities

To accurately determine the E/Z ratio, no single technique is sufficient. The table below objectively compares the performance, advantages, and limitations of the primary analytical modalities used for halogenated dienes.

Analytical Modality	Primary Function	Performance Advantage	Key Limitation
1D ¹H NMR	C2=C3 Geometry Assignment	Directly measures 3JHH​ coupling constants (typically ~15 Hz for E, ~10 Hz for Z).	Cannot definitively assign the C4=C5 geometry due to the lack of a proton at the C4 position.
2D NOESY NMR	C4=C5 Geometry Assignment	Maps through-space proton proximity (<5 Å) to unambiguously distinguish (4E) from (4Z) configurations[1].	Requires high sample concentration; mixing time ( d8 ) must be carefully optimized to prevent spin diffusion.
Normal Phase HPLC-DAD	Purity Quantification	Provides high-resolution, reproducible quantification of E/Z isomer ratios based on UV absorbance[2].	Requires authentic standards or orthogonal NMR validation of isolated fractions to assign peaks.
Ag-HPLC (Silver-Ion)	Complex Separation	Exploits Ag+ π -complexation for baseline resolution of closely eluting geometric isomers[1].	Mobile phase must be strictly free of water and peroxides to prevent rapid column degradation.

Mechanistic Grounding: The Causality of Separation & Identification

The NMR Causality: Through-Space vs. Through-Bond

The C2=C3 double bond geometry is easily resolved via 1D ¹H NMR by examining the vicinal coupling constant ( 3J ) between the C2 and C3 protons. However, the C4=C5 bond contains a bromine atom at C4, eliminating the possibility of measuring a 3JHH​ coupling constant across that bond.

Here, 2D NOESY (Nuclear Overhauser Effect Spectroscopy) becomes the gold standard. NOESY relies on the dipole-dipole interaction between nuclear spins, which is highly dependent on spatial distance ( r−6 ).

• For the (4Z)-Isomer: The bromine atom and the C6-methyl group are on the same side (cis-like). Consequently, the C3-alkenyl group and the C5-proton are forced onto the same side. This spatial proximity (< 5 Å) results in a strong NOE cross-peak between the C3-H and C5-H.

• For the (4E)-Isomer: The bromine atom and the C6-methyl group are on opposite sides (trans-like). This forces the C3-alkenyl group and the C6-methyl group onto the same side. The resulting spectrum will show a strong NOE cross-peak between the C3-H and the C6-CH3 protons, with no interaction between C3-H and C5-H.

The HPLC Causality: Dipole Moments and π -Complexation

In normal-phase HPLC, separation is driven by the interaction between the polar silica stationary phase and the molecule's dipole moment. The (E,E) isomer typically adopts a more linear, extended conformation with a different net dipole compared to the (Z,Z) or mixed isomers, leading to differential retention times[3]. If standard silica fails to achieve baseline resolution, Silver-Ion Chromatography (Ag-HPLC) is utilized. Silver ions ( Ag+ ) form reversible coordination complexes with the π -electrons of the diene. The steric bulk of the bromine atom in the (4Z) isomer hinders this complexation more than in the (4E) isomer, drastically altering retention behavior and ensuring baseline separation[1].

Visualizing the Validation Logic

To ensure scientific integrity, the analytical workflow must be a closed, self-validating loop. Fractions quantified by HPLC must be isolated and subjected to NOESY NMR to confirm their structural identity.

Caption: Workflow for the orthogonal validation of Ethyl 4-bromohexa-2,4-dienoate E/Z isomers.

Caption: Logical decision tree for assigning the C4=C5 geometry using 2D NOESY NMR data.

Self-Validating Experimental Protocols

Protocol A: 2D NOESY NMR Acquisition & Interpretation

Objective: Unambiguously assign the E/Z configuration of the C4=C5 double bond.

• Sample Preparation: Dissolve 15–20 mg of the isolated Ethyl 4-bromohexa-2,4-dienoate isomer in 0.6 mL of deuterated chloroform ( CDCl3​ ). Ensure the sample is free of paramagnetic impurities (e.g., transition metals) which can quench the NOE signal.

• 1D ¹H Acquisition: Acquire a standard 1D ¹H NMR spectrum to precisely identify the chemical shifts of the C3-H, C5-H, and C6-CH3 protons.

• NOESY Setup: Set up a 2D phase-sensitive NOESY experiment. Crucially, optimize the mixing time ( d8 ) to 500–800 ms [1]. A mixing time that is too short will yield weak cross-peaks, while a time that is too long will result in spin diffusion (false positives).

• Data Processing & Analysis: Process the 2D matrix with appropriate window functions (e.g., sine bell squared). Analyze the cross-peaks:

  • If a cross-peak exists between C3-H and C5-H → (4Z)-Isomer .

  • If a cross-peak exists between C3-H and C6-CH3 → (4E)-Isomer .

Protocol B: Isocratic HPLC-DAD Separation

Objective: Quantify the stereochemical purity and E/Z isomer ratio of the bulk product.

• Instrumentation & Column: Utilize an HPLC system equipped with a Diode Array Detector (DAD). Install a normal-phase silica column (e.g., 250 x 4.6 mm, 5 µm particle size).

• Mobile Phase Preparation: Prepare an isocratic mobile phase of 99:1 Hexane : Ethyl Acetate . The low polarity is required to prevent the isomers from eluting in the void volume[1].

• Chromatographic Separation:

  • Equilibrate the column at a flow rate of 1.0 mL/min.

  • Inject 5–10 µL of the sample (1 mg/mL dissolved in the mobile phase).

  • Monitor the elution profile at 254 nm (optimal for the conjugated dienoate chromophore).

• Validation Loop: Collect the fractions corresponding to each distinct peak using a fraction collector. Evaporate the solvent and immediately subject the isolated fractions to Protocol A (NOESY NMR) to definitively link the chromatographic retention time to the absolute stereochemical configuration.

References

• National Center for Biotechnology Information (PMC). A Practical Synthesis of Terminal Vinyl Fluorides. Available at:[Link]

• Temasek Life Sciences Laboratory. Determination of the stereostructure of CH503, a sex pheromone of male Drosophila melanogaster. Available at:[Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. A Practical Synthesis of Terminal Vinyl Fluorides - PMC [pmc.ncbi.nlm.nih.gov]
• 3. api.tll.org.sg [api.tll.org.sg]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Ethyl 4-bromohexa-2,4-dienoate

This guide provides an in-depth operational and disposal plan for Ethyl 4-bromohexa-2,4-dienoate, tailored for researchers, scientists, and professionals in drug development. Our focus is on ensuring procedural accuracy, promoting a culture of safety, and providing a framework for the responsible management of this halogenated organic compound. The protocols described herein are designed to be self-validating systems, grounded in established safety principles and regulatory standards.

Hazard Assessment and Chemical Profile

Chemical Structure and Properties:

• IUPAC Name: Ethyl 4-bromohexa-2,4-dienoate

• Molecular Formula: C₈H₁₁BrO₂[1]

• Molecular Weight: 219.08 g/mol [1]

• Key Functional Groups: α,β-unsaturated ester, carbon-bromine bond. The conjugated system and the presence of a halogenated ester suggest potential for reactivity and biological activity.

Inferred Hazards:

Based on structurally related brominated organic esters, the following hazards should be assumed:

• Toxicity: Harmful if swallowed or inhaled.[2] Organobromine compounds can exhibit significant toxicity.

• Corrosivity: Likely to cause skin and eye irritation or burns upon direct contact.[2][3] Many halogenated esters are corrosive.

• Lachrymator: May cause tearing and severe eye irritation.[2][4]

• Environmental Hazard: Halogenated organic compounds can be persistent in the environment and may be hazardous to aquatic life.[5]

• Reactivity: Incompatible with strong oxidizing agents, acids, and bases.[4] Thermal decomposition may release toxic and irritating gases such as hydrogen bromide and carbon monoxide.[3][4]

Property	Value/Information	Source
Molecular Formula	C₈H₁₁BrO₂	PubChem[1]
Molecular Weight	219.08 g/mol	PubChem[1]
Appearance	Likely a liquid at room temperature	Inferred from similar compounds
Primary Hazards	Harmful, Corrosive, Lachrymator, Environmental Hazard	Inferred from analogous compounds[2][3][4]
Incompatibilities	Strong oxidizing agents, strong acids, strong bases	NJ Department of Health[4]

Personal Protective Equipment (PPE) and Handling

A stringent PPE protocol is mandatory when handling Ethyl 4-bromohexa-2,4-dienoate to mitigate exposure risks.

Standard Laboratory Operations:

• Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene) are required. Always inspect gloves for integrity before use and wash hands thoroughly after removal.

• Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

• Lab Coat: A flame-resistant lab coat should be worn to protect against splashes.

• Ventilation: All handling of Ethyl 4-bromohexa-2,4-dienoate must be conducted in a certified chemical fume hood to prevent inhalation of vapors.

Spill Management Protocol

Immediate and decisive action is critical in the event of a spill to minimize exposure and environmental contamination.

For Small Spills (in a chemical fume hood):

• Alert Personnel: Notify others in the immediate vicinity.

• Containment: Use absorbent pads or other appropriate absorbent materials to contain the spill.

• Neutralization (if applicable): For acidic or basic byproducts, appropriate neutralizing agents should be on hand.

• Collection: Carefully collect the absorbed material into a designated, labeled hazardous waste container.

• Decontamination: Clean the spill area with a suitable solvent, followed by soap and water.

• Disposal: All contaminated materials (absorbents, gloves, etc.) must be disposed of as hazardous waste.

For Large Spills:

• Evacuate: Immediately evacuate the area.

• Isolate: Close doors to the affected area to contain vapors.

• Notify: Alert your institution's Environmental Health and Safety (EHS) department and follow their emergency procedures. Do not attempt to clean up a large spill without specialized training and equipment.

Step-by-Step Disposal Procedure

The disposal of Ethyl 4-bromohexa-2,4-dienoate must comply with local, state, and federal regulations, such as those outlined by the U.S. Environmental Protection Agency (EPA).[6][7]

Step 1: Waste Segregation

Proper segregation is the cornerstone of safe and compliant chemical waste management.

• Halogenated Waste Stream: Ethyl 4-bromohexa-2,4-dienoate and any materials contaminated with it must be collected in a designated "Halogenated Organic Waste" container.[8][9]

• Avoid Mixing: Do not mix halogenated waste with non-halogenated organic solvents.[9] This is crucial as the disposal methods for these two streams differ, and mixing can increase disposal costs and complexity.

Step 2: Container Selection and Labeling

• Container Type: Use a chemically compatible and leak-proof container with a secure screw-top cap. High-density polyethylene (HDPE) or glass containers are typically suitable.

• Labeling: The container must be clearly labeled with the words "Hazardous Waste" and the full chemical name: "Waste Ethyl 4-bromohexa-2,4-dienoate".[8][10] List all components and their approximate percentages if it is a mixed waste stream.

Step 3: Accumulation in a Satellite Accumulation Area (SAA)

• Location: The waste container should be stored in a designated Satellite Accumulation Area (SAA) at or near the point of generation.[11]

• Container Management: Keep the waste container closed except when adding waste.[8]

• Volume Limits: Adhere to the SAA volume limits (typically up to 55 gallons of hazardous waste).[10]

Step 4: Request for Waste Pickup

• Scheduling: Once the container is full or has been in the SAA for the maximum allowed time (often up to one year for partially filled containers), contact your institution's EHS department to arrange for pickup.[11]

• Documentation: Complete any required waste pickup forms, providing accurate information about the waste composition.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Ethyl 4-bromohexa-2,4-dienoate.

Sources

• 1. ethyl (2E,4E)-2-bromohexa-2,4-dienoate | C8H11BrO2 | CID 12996488 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. fishersci.com [fishersci.com]
• 4. nj.gov [nj.gov]
• 5. Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater [mdpi.com]
• 6. epa.gov [epa.gov]
• 7. danielshealth.com [danielshealth.com]
• 8. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 9. 7.2 Organic Solvents [ehs.cornell.edu]
• 10. ehrs.upenn.edu [ehrs.upenn.edu]
• 11. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]